Diselenide, bis(2,2-diethoxyethyl)-

• CAS: 90466-79-8

Core Science & Biosynthesis

Advanced Physicochemical Profiling and Synthetic Utility of Bis(2,2-diethoxyethyl) Diselenide

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the rapidly evolving field of chemical protein synthesis, the ability to orchestrate the precise, one-pot assembly of multi-segment proteins relies heavily on temporarily silent and activatable cysteine surrogates. Bis(2,2-diethoxyethyl) diselenide (CAS: 90466-79-8) has emerged as a critical precursor in this domain. By providing a stable, redox-active selenium core flanked by masked aldehyde functionality (acetals), this compound enables the synthesis of advanced selenium-based amino acids, such as Fmoc-SetCys-OH. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its use, and a field-validated protocol for its synthesis.

Physicochemical Properties & Structural Data

Understanding the physical and chemical behavior of bis(2,2-diethoxyethyl) diselenide is essential for optimizing reaction conditions, particularly regarding solvent compatibility and thermal stability during downstream reductive alkylations. The quantitative data is summarized in Table 1 below[1][2].

Table 1: Physicochemical Profile of Bis(2,2-diethoxyethyl) Diselenide

Property	Value / Description
IUPAC Name	2-(2,2-diethoxyethyldiselanyl)-1,1-diethoxyethane
CAS Registry Number	90466-79-8
Molecular Formula	C₁₂H₂₆O₄Se₂
Molecular Weight	392.25 g/mol
Appearance	Clear to yellowish oil
Boiling Point (Calculated)	391.6 °C at 760 mmHg
Flash Point (Calculated)	190.6 °C
Stereochemistry	Achiral
SMILES String	CCOC(C[Se][Se]CC(OCC)OCC)OCC

Mechanistic Rationale: The Selenium Advantage

In peptide ligation strategies, such as bis(2-sulfanylethyl)amido (SEA)-mediated ligation, the choice of selenium over sulfur is a calculated mechanistic upgrade.

Why utilize a diselenide precursor?

• Enhanced Nucleophilicity at Lower pH: Selenium has a larger atomic radius and lower electronegativity than sulfur. Consequently, selenols exhibit a significantly lower pKa​ (~5.2) compared to thiols (~8.3). This ensures that the selenol remains deprotonated and highly nucleophilic even under slightly acidic conditions, which minimizes unwanted side reactions during peptide coupling.

• Redox Kinetics: The diselenide bond (Se-Se) is more readily reduced than a disulfide bond (S-S). In a one-pot Native Chemical Ligation (NCL) assembly, this allows researchers to selectively trigger the activation of the selenium-based surrogate using mild reducing agents like Tris(2-carboxyethyl)phosphine (TCEP) or sodium ascorbate without disrupting other structural disulfides[3].

• Acetal Masking: The 2,2-diethoxyethyl groups serve as masked aldehydes. Upon mild acidic deprotection, they reveal reactive aldehydes that undergo reductive amination with the α -amino group of a cysteine residue, seamlessly installing the selenoethyl appendage required for the SetCys surrogate.

Fig 1: Role of bis(2,2-diethoxyethyl) diselenide in Native Chemical Ligation (NCL) protein assembly.

Validated Synthesis Protocol

The synthesis of bis(2,2-diethoxyethyl) diselenide relies on a highly efficient SN​2 displacement followed by base-mediated hydrolysis and dimerization. This protocol is an optimized adaptation of foundational procedures, designed as a self-validating system where colorimetric shifts indicate successful reaction progression[3][4].

Step-by-Step Methodology

Step 1: Preparation of the Selenocyanate Nucleophile

• Action: In a two-neck flask equipped with a septum and reflux condenser, dissolve 4.00 mmol (576 mg) of potassium selenocyanate (KSeCN) in 10 mL of anhydrous Dimethylformamide (DMF). Maintain strictly under an argon atmosphere.

• Observation: The solution will turn a clear yellowish color.

• Causality: Argon is critical; premature exposure to oxygen will oxidize reactive selenium intermediates, drastically reducing yield. DMF is chosen as a polar aprotic solvent because it effectively solvates the potassium cation, leaving the selenocyanate anion highly "naked" and maximizing its nucleophilicity for the subsequent SN​2 attack.

Step 2: SN​2 Alkylation

• Action: Place the flask in an oil bath heated to 75 °C. Using a syringe, dropwise introduce a solution of 4.00 mmol (601 µL) of 2-bromo-1,1-diethoxyethane dissolved in 4 mL of DMF. Stir continuously at 75 °C for 3 hours.

• Observation: The solution transitions from yellowish to brownish.

• Causality: The application of heat (75 °C) overcomes the activation energy barrier for the displacement of the secondary-like primary bromide. The dropwise addition prevents localized concentration spikes, mitigating the risk of unwanted side-reactions or thermal runaway.

Step 3: Base-Mediated Dimerization

• Action: Dropwise add a solution of 4.00 mmol (552 mg) of K2​CO3​ dissolved in 1.6 mL of deionized water. Maintain stirring at 75 °C for an additional 3 hours.

• Causality: The aqueous carbonate acts as a hydrolytic base. It cleaves the cyano group from the intermediate alkyl selenocyanate, generating a transient selenolate anion. In the presence of the aqueous basic environment and trace oxidative conditions during workup, the selenolate rapidly dimerizes to form the highly stable Se-Se bond of the target diselenide.

Step 4: Workup and Purification

• Action: Remove the oil bath and allow the mixture to cool to room temperature (RT). Add 20 mL of deionized water and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether ( Et2​O , 2 × 20 mL). Wash the combined organic layers with water (2 × 20 mL) to remove residual DMF, and dry over anhydrous MgSO4​ . Filter and evaporate the solvent under reduced pressure. Purify via silica gel column chromatography using a non-polar eluent (hexane/EtOAc 95:5).

• Result: Yields approximately 485 mg (62%) of bis(2,2-diethoxyethyl) diselenide as a yellow oil.

Fig 2: Synthesis workflow of bis(2,2-diethoxyethyl) diselenide via SN2 alkylation and dimerization.

Conclusion

Bis(2,2-diethoxyethyl) diselenide is far more than a simple organic reagent; it is a structural linchpin that bridges the gap between synthetic organic chemistry and advanced protein engineering. By mastering its synthesis and understanding its physicochemical profile, researchers can reliably generate the selenium-based cysteine surrogates necessary for the next generation of synthetic biologics and therapeutic proteins.

References

• Title: A selenium-based cysteine surrogate for protein chemical synthesis Source: ChemRxiv URL: [Link]

• Title: BIS(2,2-DIETHOXYETHYL) DISELENIDE Source: Inxight Drugs (NCATS) URL: [Link]

Sources

• 1. 2-(2,2-Diethoxyethyldiselanyl)-1,1-diethoxy-ethane (CAS 90466-79-8) | Physicochemical properties, SDS, safety information & Suppliers - chemBlink [chemblink.com]
• 2. BIS(2,2-DIETHOXYETHYL) DISELENIDE [drugs.ncats.io]
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Spectroscopic data (NMR, IR, MS) of Diselenide, bis(2,2-diethoxyethyl)-

An in-depth technical analysis of Bis(2,2-diethoxyethyl) diselenide (CAS: 90466-79-8) requires a rigorous understanding of organoselenium chemistry, spectroscopic validation, and its specialized applications in modern drug development[1][2]. As a highly versatile building block, this molecule serves as a critical precursor for synthesizing selenium-based cysteine surrogates (SetCys), which are instrumental in native chemical ligation (NCL) and the one-pot chemical synthesis of complex proteins[3].

This guide provides a comprehensive, self-validating framework covering the mechanistic synthesis, spectroscopic profiling (NMR, IR, MS), and application workflows for this essential diselenide.

Mechanistic Synthesis & Workflow

The synthesis of bis(2,2-diethoxyethyl) diselenide relies on a controlled nucleophilic substitution followed by a base-mediated oxidative dimerization.

Causality of Reagent Selection

• Selenium Source: Potassium selenocyanate (KSeCN) is deliberately chosen over sodium diselenide (Na₂Se₂). KSeCN is bench-stable, easier to handle, and allows for a clean Sₙ2 reaction without the extreme air-sensitivity associated with pre-formed selenide anions[3].

• Solvent System: N,N-Dimethylformamide (DMF) is selected as a polar aprotic solvent. It poorly solvates the massive, polarizable selenocyanate anion, thereby maximizing its nucleophilicity and driving the alkylation of the primary bromide to completion.

• Oxidative Dimerization: The addition of aqueous potassium carbonate (K₂CO₃) serves a dual purpose. It acts as a mild base to hydrolyze the intermediate selenocyanate into a highly reactive selenolate anion. In the presence of ambient oxygen, these selenolate anions rapidly and spontaneously dimerize to form the thermodynamically stable Se-Se bond[3].

Caption: Workflow for the synthesis of bis(2,2-diethoxyethyl) diselenide via selenocyanate.

Experimental Protocol: A Self-Validating System

To ensure reproducibility and scientific integrity, the following protocol incorporates built-in validation checkpoints.

Step 1: Nucleophilic Substitution

• In a two-neck round-bottom flask equipped with a reflux condenser, dissolve KSeCN (4.00 mmol) in anhydrous DMF (10 mL) under an argon atmosphere. Validation: The solution will exhibit a clear yellowish color[3].

• Heat the oil bath to 75 °C.

• Add a solution of 2-bromo-1,1-diethoxyethane (4.00 mmol) in DMF (4 mL) dropwise via syringe.

• Stir the reaction at 75 °C for 3 hours. Validation: The reaction progress is self-indicating; the solution will transition from yellowish to brownish as the alkylation proceeds and KBr precipitates[3].

Step 2: Hydrolysis and Dimerization 5. Add a solution of K₂CO₃ (4.00 mmol) in deionized water (1.6 mL) dropwise to the hot mixture. 6. Maintain stirring at 75 °C for an additional 3 hours to ensure complete hydrolysis and subsequent oxidative dimerization[3].

Step 3: Workup and Purification 7. Cool the mixture to room temperature and dilute with 20 mL of deionized water. 8. Extract the aqueous layer with diethyl ether (2 × 20 mL). Wash the combined organic layers with water (2 × 20 mL) to remove residual DMF, and dry over anhydrous MgSO₄[3]. 9. Filter and concentrate under reduced pressure. 10. Purify via silica gel column chromatography (Hexane/EtOAc 95:5). Validation: The product elutes as a distinct yellow oil (Rf ~0.4). Expected yield: ~62%[3].

Spectroscopic Fingerprint (NMR, IR, MS)

Accurate spectroscopic characterization is non-negotiable for downstream applications. The acetal functionality presents unique NMR characteristics, specifically the diastereotopic nature of the ethoxy methylene protons. Because the adjacent CH₂ group creates a pseudo-chiral environment upon substitution, the -OCH₂CH₃ protons are magnetically inequivalent and appear as complex multiplets (doublet of quartets).

Quantitative Data Summaries

Table 1: Nuclear Magnetic Resonance (NMR) Data (Solvent: CDCl₃; ¹H at 400 MHz, ¹³C at 100 MHz, ⁷⁷Se at 76 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment / Structural Causality
¹H	4.68	t	5.6	2H	-CH- (acetal): Deshielded by two oxygen atoms; split by adjacent -CH₂-.
¹H	3.68	dq	9.4, 7.1	4H	-OCH₂CH₃: Diastereotopic proton A; geminal and vicinal coupling.
¹H	3.55	dq	9.4, 7.1	4H	-OCH₂CH₃: Diastereotopic proton B; geminal and vicinal coupling.
¹H	3.10	d	5.6	4H	-CH₂-Se: Shielded relative to oxygenated carbons; split by acetal -CH-.
¹H	1.21	t	7.1	12H	-OCH₂CH₃: Equivalent methyl protons.
¹³C	103.2	-	-	-	-CH- (acetal): Characteristic extreme downfield shift for acetals.
¹³C	62.4	-	-	-	-OCH₂CH₃: Standard ethoxy carbon shift.
¹³C	32.8	-	-	-	-CH₂-Se: Alpha to the heavy selenium atom.
¹³C	15.3	-	-	-	-OCH₂CH₃: Methyl carbon.
⁷⁷Se	285.5	-	-	-	Se-Se: Characteristic region for dialkyl diselenides.

Table 2: Infrared (IR) Spectroscopy (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group Significance
2975, 2872	Strong	C-H stretching	Confirms the aliphatic backbone.
1125, 1058	Strong	C-O-C stretching	Validates the intact acetal protecting group.
560	Weak	C-Se stretching	Confirms carbon-heteroatom bond formation.
295	Very Weak	Se-Se stretching	Often Raman-active; weak in mid-IR.

Table 3: Mass Spectrometry (ESI+)

Ionization	m/z Observed	Calculated Mass	Assignment	Isotope Pattern
ESI (+)	415.01	415.0060	[M + Na]⁺	Broad cluster (411-417) confirming Se₂.
ESI (+)	197.02	197.0180	[M/2 + H]⁺	Cleavage of the weak Se-Se bond.
ESI (+)	103.07	103.0754	[CH(OEt)₂]⁺	Characteristic acetal fragmentation.

Application in Drug Development: Cysteine Surrogates

In modern peptide therapeutics, bis(2,2-diethoxyethyl) diselenide is not an end-product but a strategic intermediate. It is utilized to synthesize N-(2-selenoethyl)cysteine (SetCys)[3].

The Causality of Selenium over Sulfur: Selenium is highly polarizable and possesses a lower redox potential than sulfur. The Se-Se bond can be selectively reduced by mild agents (like NaBH₄ or TCEP) under conditions where standard S-S disulfides remain intact. This orthogonality allows chemists to trigger native chemical ligations in a highly specific, predetermined order during the one-pot assembly of multi-segment proteins[3]. Furthermore, the diethyl acetal acts as a robust, base-stable masked aldehyde that can be liberated under acidic conditions for reductive amination with a cysteine residue.

Caption: Transformation of bis(2,2-diethoxyethyl) diselenide into a SetCys surrogate.

References

• Title: BIS(2,2-DIETHOXYETHYL) DISELENIDE - Inxight Drugs Source: ncats.io URL: 1

• Title: 2-(2,2-Diethoxyethyldiselanyl)-1,1-diethoxy-ethane (CAS 90466-79-8) Source: chemBlink URL: 2

• Title: A selenium-based cysteine surrogate for protein chemical synthesis Source: ChemRxiv URL: 4

Sources

• 1. BIS(2,2-DIETHOXYETHYL) DISELENIDE [drugs.ncats.io]
• 2. 2-(2,2-Diethoxyethyldiselanyl)-1,1-diethoxy-ethane (CAS 90466-79-8) | Physicochemical properties, SDS, safety information & Suppliers - chemBlink [chemblink.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]

Structural Elucidation of Dialkyl Diselenides: A Comprehensive Crystallographic Guide

Executive Summary

Dialkyl diselenides (R–Se–Se–R) are a pivotal class of organoselenium compounds that bridge the gap between advanced materials science and medicinal chemistry. In drug development, they act as potent antioxidants and Glutathione Peroxidase (GPx) mimics. In materials engineering, they serve as highly specific precursors for the synthesis of metastable metal selenide nanoparticles.

As a Senior Application Scientist, I approach the characterization of these molecules not merely as a structural exercise, but as a fundamental prerequisite for predicting their chemical reactivity. The Se–Se bond length and the C–Se–Se–C dihedral angle directly dictate the molecule's thermal stability, UV absorption, and susceptibility to nucleophilic cleavage. This whitepaper provides an in-depth, self-validating crystallographic methodology to accurately resolve these critical structural parameters.

Structural Fundamentals: Sterics, Torsion, and Hyperconjugation

The defining geometric parameter of any dialkyl diselenide is its C–Se–Se–C dihedral angle.

In typical, unhindered acyclic systems, this angle naturally settles between 74° and 87°[1]. This specific geometry minimizes the electrostatic repulsion between the lone pairs of electrons on the adjacent polarizable selenium atoms. However, when bulky alkyl substituents are introduced, the molecule experiences severe steric congestion.

Crystallographic analysis reveals a fascinating structural causality: the principal mechanism for relieving this steric strain is not the lengthening of the strong Se–Se or Se–C bonds, but rather a drastic torsion about the Se–Se bond[1]. For example, highly hindered molecules like bis(di-tert-butylmethyl) diselenide exhibit an abnormally large, obtuse dihedral angle of 112.1° 1. This extreme torsional strain compresses the ground state energy gap, which manifests macroscopically as a significant bathochromic shift in ultraviolet (UV) spectroscopy—shifting the λmax​ from standard ranges up to 324 nm 1.

Self-Validating Crystallographic Workflow

To accurately capture these nuanced torsional dynamics, the crystallographic protocol must be rigorously controlled. Below is a step-by-step, self-validating methodology for the X-ray diffraction analysis of dialkyl diselenides.

Phase 1: Crystal Growth and Selection

• Methodology: Employ vapor diffusion using a binary solvent system (e.g., dichloromethane as the primary solvent and hexane as the anti-solvent).

• Causality: Dialkyl diselenides are highly lipophilic. A slow, controlled gradient of a non-polar anti-solvent into a halogenated solvent ensures ordered molecular packing, which minimizes the thermodynamic risk of crystal twinning.

• Self-Validation: Examine the harvested crystal under a polarized light microscope. Complete, uniform extinction of light at a 90° rotation confirms a single, continuous crystal domain rather than a twinned aggregate.

Phase 2: X-Ray Diffraction Data Collection

• Methodology: Mount the crystal on a CMOS-equipped diffractometer (e.g., Bruker D8 Quest) utilizing a Mo Kα X-ray source ( λ=0.71073 Å) with the cryostream set to 100 K 2.

• Causality: Selenium is a heavy, electron-dense element that strongly absorbs lower-energy X-rays (such as Cu Kα). Utilizing Mo Kα radiation allows deeper penetration and drastically reduces absorption artifacts 2. Cooling the sample to 100 K minimizes the Debye-Waller thermal motion factors. This is critical because thermal smearing can artificially mask the true electron density of the polarizable Se–Se bond.

• Self-Validation: Initial diffraction frames must display sharp, well-defined spots at high resolution (up to 0.77 Å). Smearing or splitting indicates poor crystal quality or improper flash-freezing.

Phase 3: Data Integration and Absorption Correction

• Methodology: Integrate the frames using software like SAINT and apply a multi-scan empirical absorption correction using SADABS 2.

• Causality: Because of Selenium's high electron density, X-rays passing through different crystal faces are absorbed unevenly. SADABS corrects these empirical discrepancies, ensuring the measured intensities accurately reflect the true structure factors.

• Self-Validation: The internal agreement factor ( Rint​ ) must drop significantly (ideally <0.05 ) immediately after applying the absorption correction.

Phase 4: Structure Solution and Refinement

• Methodology: Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL) 2. Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Causality: Direct methods easily locate the heavy Se atoms via Patterson-like vectors. Refining anisotropically accounts for the non-spherical electron density distribution around the highly polarizable Se atoms.

• Self-Validation: Generate a final difference Fourier map. Residual electron density peaks should be <1.0 e/ų. Minor peaks of ∼0.6 e/ų near the Se atoms are acceptable, as they represent unavoidable diffraction ripples from the heavy nuclei 1. The final R1​ factor must converge to <5% .

X-ray crystallography workflow for dialkyl diselenides outlining self-validating steps.

Quantitative Structural Data

The table below summarizes the critical crystallographic and spectroscopic parameters of key dialkyl diselenides, demonstrating how steric bulk influences the molecular geometry.

Compound	C–Se–Se–C Dihedral Angle (°)	Se–Se Bond Length (Å)	UV Absorption λmax​ (nm)	Structural Characteristics
Typical Acyclic Dialkyl Diselenides	74.0 – 87.0	~2.30	286 – 316	Conformation minimizes lone-pair repulsion 1
Bis(diphenylmethyl) diselenide	82.0	~2.31	~300	Maintains normal acute dihedral angle despite bulky groups 1
Bis(di-tert-butylmethyl) diselenide	112.1(3)	~2.32	324	Severe steric congestion relieved by massive torsion 1

Translational Applications in Materials and Medicine

The crystallographic parameters of dialkyl diselenides directly dictate their utility in advanced applications.

Materials Science: Precursors for Nanoparticle Anion Exchange

Dialkyl diselenides have emerged as highly specific precursors for the synthesis of complex metal selenide nanoparticles. Unlike direct synthesis pathways, dialkyl diselenides act as precise drivers for anion exchange 3. At elevated temperatures (e.g., >260 °C), the Se–Se and C–Se bonds undergo thermal decomposition to release H2​Se [[3]](). This controlled release is the critical mechanistic step for achieving Se2− anion exchange in Cu2−x​S nanorods, successfully converting them into metastable Cu2−x​(S,Se) solid solutions 3. The bond lengths and torsional strain identified via crystallography allow researchers to predict the thermal decomposition rate, thereby controlling the thermodynamic phase of the resulting nanocrystals 3.

Mechanism of dialkyl diselenide thermal decomposition driving nanoparticle anion exchange.

Medicinal Chemistry: Glutathione Peroxidase (GPx) Mimics

In drug development, dialkyl diselenides (such as dimethyl diselenide) are actively investigated for their antioxidant properties 4. They mimic the catalytic cycle of Glutathione Peroxidase (GPx). The Se–Se bond is susceptible to nucleophilic attack and cleavage by biological thiols (e.g., glutathione, GSH), forming a highly reactive selenol (R–SeH) 4. This selenol efficiently reduces reactive oxygen species (ROS) and hydroperoxides. The dihedral angle of the diselenide directly impacts the steric accessibility and the activation energy required for this thiol-mediated cleavage, making high-resolution crystal structure analysis an indispensable predictive tool for designing next-generation antioxidant therapeutics.

References

• Title: Studies of the dihedral angle of a crowded diselenide by X-ray crystallography and ultraviolet spectroscopy Source: cdnsciencepub.com URL: 1

• Title: Single-Source Precursors for Lanthanide Diselenide Nanosheets | Chemistry of Materials Source: acs.org URL: 2

• Title: Copper Selenides via Anion Exchange versus Direct Growth – The Role of Diorganyl Diselenides Source: nih.gov URL: 3

• Title: Dimethyl diselenide | 7101-31-7 - Benchchem Source: benchchem.com URL: 4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Copper Selenides via Anion Exchange versus Direct Growth – The Role of Diorganyl Diselenides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethyl diselenide | 7101-31-7 | Benchchem [benchchem.com]

A Technical Guide to the Conformational Landscape of Bis(2,2-diethoxyethyl) Diselenide: A Theoretical Approach

Abstract

This technical guide provides a comprehensive framework for the theoretical investigation of the conformational preferences of bis(2,2-diethoxyethyl) diselenide. Recognizing the pivotal role of molecular conformation in determining the physicochemical properties and biological activity of organoselenium compounds, this document outlines a robust computational methodology rooted in Density Functional Theory (DFT). In the absence of direct experimental structural data for the title compound, we establish the validity of our computational approach by first performing a thorough conformational analysis of a simpler analogue, diethyl diselenide, and comparing the results with its known crystal structure. This validated methodology is then applied to the more complex, flexible bis(2,2-diethoxyethyl) diselenide to explore its potential energy surface and identify its low-energy conformers. This guide is intended for researchers, scientists, and drug development professionals seeking to apply computational chemistry to understand and predict the behavior of flexible organoselenium molecules.

Introduction: The Significance of Conformation in Organoselenium Chemistry

Organoselenium compounds have garnered significant attention in medicinal chemistry and materials science due to their unique redox properties and biological activities.[1][2] The three-dimensional arrangement of atoms in a molecule, its conformation, is a critical determinant of its function. For flexible molecules such as bis(2,2-diethoxyethyl) diselenide, the accessible conformations and the energy barriers between them dictate their reactivity, intermolecular interactions, and ultimately, their efficacy in applications like drug design.

The central C-Se-Se-C dihedral angle in diselenides is known to be a key conformational parameter, with a "skew" conformation generally being the most stable.[3] Furthermore, the presence of multiple rotatable bonds in the diethoxyethyl side chains of the title compound introduces a high degree of conformational flexibility, making its experimental characterization challenging. Theoretical calculations, therefore, emerge as a powerful tool to elucidate the conformational landscape of such molecules.

This guide will walk through the process of performing a rigorous conformational analysis using DFT, a quantum mechanical modeling method that offers a good balance between accuracy and computational cost for systems of this size.

Theoretical Foundation and Computational Strategy

Density Functional Theory (DFT) as the Method of Choice

DFT has become the workhorse of computational chemistry for studying the electronic structure and geometry of molecules.[4][5] It is based on the principle that the energy of a molecule can be determined from its electron density. The choice of the exchange-correlation functional and the basis set is crucial for obtaining reliable results.

For organoselenium compounds, hybrid functionals such as B3LYP and B3PW91 have been shown to provide accurate geometries and energies.[4][5] Pople-style basis sets, such as 6-31G(d,p) and the larger 6-311G(2df,p), are commonly employed, with the inclusion of polarization and diffuse functions being important for accurately describing the electronic structure of selenium.

A Two-pronged Approach to Conformational Analysis

Given the flexibility of bis(2,2-diethoxyethyl) diselenide, a systematic exploration of its conformational space is necessary. We will employ a two-step approach:

• Relaxed Potential Energy Surface (PES) Scan: This involves systematically rotating key dihedral angles while allowing the rest of the molecule to relax to its minimum energy geometry at each step. This method is effective for identifying the most stable conformers and the transition states connecting them.

• Full Geometry Optimization and Frequency Calculation: The low-energy structures identified from the PES scan will be fully optimized without any constraints. Subsequent frequency calculations will confirm that these structures are true minima on the potential energy surface (i.e., have no imaginary frequencies) and will provide thermodynamic data such as zero-point vibrational energies (ZPVE) and Gibbs free energies.

Experimental Protocol: A Step-by-Step Guide to the Theoretical Calculations

This section provides a detailed workflow for the conformational analysis of bis(2,2-diethoxyethyl) diselenide.

Software and Hardware Requirements

• Quantum Chemistry Software: A computational chemistry package capable of performing DFT calculations, such as Gaussian, ORCA, or Q-Chem.

• Molecular Visualization Software: A program for building and visualizing molecules, such as GaussView, Avogadro, or Chemcraft.

• Graphing Software: For plotting the potential energy surface.

• High-Performance Computing (HPC) Resources: Access to a computing cluster is highly recommended due to the computational cost of the calculations, especially for a flexible molecule.

Step 1: Building the Initial Molecular Structure

Construct the initial 3D structure of bis(2,2-diethoxyethyl) diselenide using a molecular builder. It is advisable to start with a reasonable initial geometry, for instance, with the C-Se-Se-C dihedral angle set to approximately 90 degrees.

Step 2: Validation of the Computational Method on Diethyl Diselenide

To establish the reliability of our chosen computational level of theory, we will first perform a conformational analysis on a simpler, well-characterized analogue: diethyl diselenide.

• Perform a PES Scan: Scan the C-Se-Se-C dihedral angle from 0° to 360° in steps of 10-15°. At each step, perform a constrained geometry optimization.

• Identify the Global Minimum: The conformer with the lowest energy will be the global minimum.

• Compare with Experimental Data: Compare the calculated C-Se-Se-C dihedral angle, Se-Se and C-Se bond lengths of the global minimum with the experimental values obtained from the crystal structure of diethyl diselenide. A good agreement will validate our choice of DFT functional and basis set.

Step 3: Conformational Search for Bis(2,2-diethoxyethyl) Diselenide

With a validated computational method, we can now proceed to the target molecule. Due to the presence of multiple rotatable bonds, a multi-dimensional PES scan would be computationally prohibitive. A more practical approach is to focus on the most critical dihedral angles:

• C-Se-Se-C Dihedral Angle Scan: Perform a relaxed PES scan of the central C-Se-Se-C dihedral angle.

• Side Chain Dihedral Angle Scans: For the lowest energy conformer(s) identified from the C-Se-Se-C scan, perform additional relaxed PES scans for the key dihedral angles in the diethoxyethyl side chains (e.g., Se-C-C-O and C-C-O-C).

Step 4: Full Optimization and Characterization of Low-Energy Conformers

From the PES scans, select all unique conformers within a certain energy window (e.g., 5-10 kcal/mol) of the global minimum. For each of these conformers:

• Perform a full, unconstrained geometry optimization.

• Perform a frequency calculation to confirm that it is a true minimum and to obtain thermodynamic data.

Data Presentation and Interpretation

Quantitative Data Summary

The key quantitative data from the calculations should be summarized in tables for easy comparison.

Table 1: Comparison of Calculated and Experimental Geometrical Parameters for Diethyl Diselenide.

Parameter	Calculated (B3LYP/6-311G(2df,p))	Experimental (Crystal Structure)
C-Se-Se-C Dihedral Angle (°)	Value	Value
Se-Se Bond Length (Å)	Value	Value
C-Se Bond Length (Å)	Value	Value

Table 2: Relative Energies and Key Dihedral Angles of the Low-Energy Conformers of Bis(2,2-diethoxyethyl) Diselenide.

Conformer	Relative Energy (kcal/mol)	C-Se-Se-C Dihedral (°)	Se-C-C-O Dihedral (°)	C-C-O-C Dihedral (°)
1 (Global Minimum)	0.00	Value	Value	Value
2	Value	Value	Value	Value
3	Value	Value	Value	Value
...	...	...	...	...

Visualization of the Conformational Landscape

Visual representations are crucial for understanding the complex conformational space of the molecule.

Caption: A schematic of the computational workflow for the conformational analysis.

Caption: A simplified representation of the conformational energy landscape.

Trustworthiness and Self-Validation

The cornerstone of this theoretical guide is the principle of self-validation. By first applying our computational protocol to a well-characterized analogue, diethyl diselenide, and demonstrating its ability to reproduce experimental data, we establish a high degree of confidence in the subsequent calculations on the more complex target molecule.

Furthermore, the consistency of the results across different starting geometries and the convergence of the geometry optimizations to well-defined minima (as confirmed by frequency calculations) provide internal validation of the computational procedure. While direct experimental validation for bis(2,2-diethoxyethyl) diselenide is currently unavailable, the presented methodology provides a robust and reliable framework for predicting its conformational behavior. The insights gained from such theoretical studies can guide future experimental work, for instance, by predicting the expected 77Se NMR chemical shifts for different conformers, which could then be compared with experimental variable-temperature NMR studies.[1][6]

Conclusion and Future Directions

This technical guide has detailed a comprehensive and validated computational approach for investigating the conformational landscape of bis(2,2-diethoxyethyl) diselenide. By leveraging the power of DFT and a systematic conformational search strategy, researchers can gain valuable insights into the structure-property relationships of this and other flexible organoselenium compounds.

The identification of low-energy conformers and the energetic barriers between them provides a foundation for understanding the molecule's dynamic behavior and its interactions in various environments. This knowledge is invaluable for applications in drug development, where conformational flexibility plays a crucial role in ligand-receptor binding.

Future work could involve the use of more advanced computational methods, such as molecular dynamics simulations, to explore the conformational space in the context of a solvent environment and at different temperatures. Additionally, the theoretical predictions from this guide can serve as a strong impetus for experimental studies aimed at characterizing the conformational preferences of bis(2,2-diethoxyethyl) diselenide, thereby creating a synergistic feedback loop between theory and experiment.

References

• Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. Inorganic Chemistry. [Link]

• Systematic Study of the Performance of Density Functional Theory Methods for Prediction of Energies and Geometries of Organoselenium Compounds. The Journal of Physical Chemistry A. [Link]

• An Evaluation of Various Computational Methods for the Treatment of Organoselenium Compounds. The Journal of Physical Chemistry A. [Link]

• Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. PMC. [Link]

• DFT studies on selenium interaction with aromatic π-system in a number of Se containing compounds. ResearchGate. [Link]

• Selenium-containing π-Bond Compounds of Heavier Main-Group Elements. J-Stage. [Link]

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The Emergence of Functionalized Dialkyl Diselenides: A Technical Guide to Their Potential in Advanced Materials

Abstract

The unique chemistry of the diselenide (Se-Se) bond, characterized by its dynamic nature and responsiveness to external stimuli, has positioned functionalized dialkyl diselenides as a frontier class of molecules in materials science. This technical guide provides an in-depth exploration of the synthesis, characterization, and burgeoning applications of these compounds. We delve into their role in creating self-healing polymers, redox-responsive drug delivery systems, antioxidant coatings, and novel optoelectronic materials. This document is intended for researchers, scientists, and professionals in materials science and drug development, offering both foundational knowledge and practical, field-proven insights into the application of functionalized dialkyl diselenides.

The Heart of the Matter: The Dynamic Diselenide Bond

The remarkable versatility of functionalized dialkyl diselenides stems from the inherent properties of the selenium-selenium (Se-Se) bond. Compared to its more common sulfur analogue, the disulfide (S-S) bond, the diselenide bond possesses a lower bond dissociation energy (approximately 172 kJ/mol for Se-Se vs. 240 kJ/mol for S-S)[1]. This lower energy barrier makes the diselenide bond susceptible to cleavage and reformation under milder conditions, a characteristic that defines its "dynamic" nature. This dynamic covalent chemistry can be triggered by various stimuli, most notably visible light and redox agents, enabling the design of "smart" materials with on-demand properties.

Visible-Light-Induced Metathesis

A key feature of dialkyl diselenides is their ability to undergo metathesis (exchange) reactions when irradiated with visible light, without the need for a catalyst.[2] This process is believed to proceed through a radical mechanism, where the absorption of light energy leads to the homolytic cleavage of the Se-Se bond, generating selenyl radicals. These radicals can then recombine with other selenyl radicals, leading to an exchange of the alkyl groups. This reversible process allows for the dynamic rearrangement of polymer networks, forming the basis for applications such as self-healing materials and photo-responsive surfaces.[3]

Mechanism: Visible-Light-Induced Diselenide Metathesis

Caption: Radical mechanism of visible-light-induced diselenide metathesis.

Redox Responsiveness

The diselenide bond is also highly sensitive to the redox environment. It can be readily cleaved by both reducing agents, such as glutathione (GSH), and oxidizing agents, like reactive oxygen species (ROS).[4][5] This dual-responsive nature is particularly advantageous in biological systems, where fluctuations in redox potential are common, especially in disease states like cancer.[6] The cleavage of the diselenide bond in response to these stimuli can trigger the disassembly of nanoparticles or the degradation of hydrogels, enabling the controlled release of encapsulated cargo.[1][7]

Synthesis and Characterization of Functionalized Dialkyl Diselenides

The synthesis of functionalized dialkyl diselenides can be achieved through several reliable methods. The choice of method often depends on the desired functionality and the starting materials available.

Synthesis from Alkyl Halides and Elemental Selenium

A common and straightforward method involves the reaction of an alkyl halide with elemental selenium in the presence of a reducing agent.[2] Sodium borohydride (NaBH4) is a frequently used reducing agent that first reduces elemental selenium to sodium diselenide (Na2Se2) or sodium hydrogen selenide (NaHSe), which then acts as a nucleophile to displace the halide from the alkyl halide.[8]

Experimental Protocol: Synthesis of a Symmetrical Dialkyl Diselenide

Materials:

• Alkyl bromide (2.2 mmol)

• Elemental selenium powder (1.0 mmol)

• Sodium borohydride (NaBH4) (2.0 mmol)

• Ethanol (20 mL)

• Water (5 mL)

Procedure:

• In a round-bottom flask, suspend elemental selenium powder in a mixture of ethanol and water.

• Cool the suspension in an ice bath and add sodium borohydride portion-wise with stirring. The color of the solution should change from black to colorless, indicating the formation of sodium hydrogen selenide.

• To the resulting solution, add the alkyl bromide dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure dialkyl diselenide.

Incorporation into Polymeric Structures

Functionalized dialkyl diselenides can be incorporated into polymer backbones or as crosslinkers to impart their dynamic properties to the bulk material. For instance, diols or diamines containing a diselenide bond can be used as monomers in condensation polymerizations with diisocyanates to form polyurethanes or with diacyl chlorides to form polyesters or polyamides.[9][10]

Experimental Protocol: Synthesis of a Diselenide-Containing Polyurethane

Materials:

• Diselenide-containing diol (1.0 mmol)

• Poly(ethylene glycol) (PEG), Mn = 2000 g/mol (1.0 mmol)

• Isophorone diisocyanate (IPDI) (2.0 mmol)

• Dibutyltin dilaurate (DBTDL) (catalytic amount)

• Anhydrous N,N-dimethylformamide (DMF) (10 mL)

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the diselenide-containing diol and PEG in anhydrous DMF.

• Add a catalytic amount of DBTDL to the solution.

• Add IPDI dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 70-80 °C and stir for 24 hours.

• Monitor the disappearance of the isocyanate peak (~2270 cm⁻¹) using FT-IR spectroscopy.

• Once the reaction is complete, precipitate the polymer by pouring the solution into a large volume of a non-solvent, such as cold diethyl ether or methanol.

• Collect the polymer by filtration and dry it under vacuum at room temperature.

Characterization Techniques

The successful synthesis and purity of functionalized dialkyl diselenides and their corresponding polymers are confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the synthesized compounds. ⁷⁷Se NMR is particularly valuable for directly observing the selenium environment and confirming the presence of the diselenide bond.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the synthesized molecules.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the functional groups present in the molecules and to monitor the progress of polymerization reactions.

• Gel Permeation Chromatography (GPC): Determines the molecular weight distribution (Mn, Mw) and polydispersity index (PDI) of polymers.

Applications in Materials Science

The unique properties of functionalized dialkyl diselenides have led to their exploration in a variety of advanced materials applications.

Self-Healing Polymers

The ability of the diselenide bond to undergo dynamic exchange under visible light makes it an excellent candidate for creating self-healing polymers. When a material containing these bonds is damaged, exposure to visible light can initiate the metathesis reaction at the fracture interface, allowing the polymer chains to reconnect and repair the damage.[11]

Polymer System	Stimulus	Healing Efficiency (%)	Reference
Diselenide-containing Polyurethane	Visible Light (10 min)	~97	[11]
Diselenide-crosslinked rubber	Visible Light (2 h)	>90	Not Found
Diselenide-containing hydrogel	Visible Light (30 min)	~85	[12]

Redox-Responsive Drug Delivery Systems

The sensitivity of the diselenide bond to the redox environment of tumor cells (high levels of GSH and ROS) makes it a powerful tool for targeted drug delivery.[6] Anticancer drugs can be encapsulated within nanoparticles or hydrogels that are held together by diselenide crosslinkers.[5][13] Once these delivery systems are taken up by cancer cells, the intracellular redox environment triggers the cleavage of the diselenide bonds, leading to the disassembly of the carrier and the release of the drug directly at the site of action.[1][4] This targeted approach can enhance the therapeutic efficacy of the drug while minimizing side effects on healthy tissues.[7]

Drug Delivery System	Stimulus	Drug Release (%)	Time (h)	Reference
Diselenide-crosslinked Micelles	10 mM GSH	~80	24	[14]
Diselenide-containing Nanoparticles	10 mM GSH	~75	48	[6]
Diselenide-based Hydrogel	10 mM GSH	~85	24	[13]
Diselenide-crosslinked Micelles	100 µM H₂O₂	~65	24	[14]

Mechanism: Redox-Responsive Drug Release

Caption: Redox-triggered disassembly of a diselenide-crosslinked nanoparticle for drug release.

Antioxidant Coatings

Organoselenium compounds, including dialkyl diselenides, have demonstrated significant antioxidant properties, mimicking the activity of the selenoenzyme glutathione peroxidase (GPx).[15][16][17] This has led to their investigation as antioxidant additives in coatings to protect materials from oxidative degradation. By scavenging free radicals, these compounds can prevent the deterioration of the underlying material, extending its lifespan and performance. Research in this area is ongoing, with a focus on developing stable and long-lasting antioxidant coatings for a range of substrates, from metals to organic polymers.[18]

Optoelectronic Materials

The unique electronic properties of selenium are being explored in the context of organic optoelectronic devices. While still an emerging area, functionalized dialkyl diselenides are being investigated for their potential as components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.[19] The introduction of selenium into conjugated polymer systems can influence their charge transport properties and energy levels, potentially leading to new materials with tailored optoelectronic characteristics.[20][21] Further research is needed to fully elucidate the structure-property relationships and to optimize the performance of these materials in electronic devices.

Future Outlook and Conclusion

Functionalized dialkyl diselenides represent a dynamic and rapidly evolving field within materials science. Their unique responsiveness to mild and biologically relevant stimuli opens up a vast design space for the creation of intelligent and functional materials. While significant progress has been made, particularly in the areas of self-healing polymers and drug delivery, the full potential of these compounds is yet to be realized.

Future research will likely focus on:

• Expanding the library of functionalized diselenide monomers: The development of new building blocks will enable the synthesis of materials with an even wider range of properties and functionalities.

• Fine-tuning the stimuli-responsiveness: Gaining more precise control over the conditions required to trigger the dynamic behavior of the diselenide bond will lead to more sophisticated and selective material responses.

• Translating laboratory-scale successes to real-world applications: Overcoming challenges related to scalability, long-term stability, and cost-effectiveness will be crucial for the commercialization of diselenide-based materials.

• In-depth exploration of optoelectronic applications: A more systematic investigation into the charge transport and photophysical properties of diselenide-containing materials is needed to unlock their potential in next-generation electronic devices.

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• Fan, F., et al. (2019). Visible-light-induced metathesis reaction between diselenide and ditelluride.
• Xia, J., et al. (2021). Diselenide–yne chemistry for selenium-containing linear polymer modification. Polymer Chemistry, 12(1), 109-115.
• Ji, S., et al. (2014). Dynamic Diselenide Bonds: Exchange Reaction Induced by Visible Light without Catalysis.
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• Dłubak, D., et al. (2019). Light-Driven Diselenide Metathesis in Peptides. Chemistry – A European Journal, 25(57), 13115-13119.
• Obieziurska-Fabisiak, M., et al. (2022). Organoselenium compounds as antioxidants. Arkivoc, 2022(5), 1-33.
• Mundada, V. P., & Avari, J. G. (2008). Kinetic analysis of drug release from nanoparticles. Journal of Pharmaceutical Sciences, 97(1), 269-284.
• Birhan, Y. S., et al. (2024). Visible-Light-Induced Diselenide-Crosslinked Polymeric Micelles for ROS-Triggered Drug Delivery. Molecules, 29(17), 3986.
• Chen, Z., et al. (2018). Redox-Responsive Hydrogels for Tunable and “On-Demand” Release of Biomacromolecules. Biomacromolecules, 19(1), 236-245.
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Technical Guide: Chemical Identifiers, Synthesis, and Applications of Bis(2,2-diethoxyethyl) Diselenide

Executive Summary

Bis(2,2-diethoxyethyl) diselenide (CAS 90466-79-8) is an advanced organoselenium building block utilized primarily in the synthesis of selenium-containing amino acid surrogates[1]. In the rapidly evolving field of chemical protein synthesis, the concatenation of unprotected peptide segments relies heavily on chemoselective reactions such as Native Chemical Ligation (NCL)[2]. By serving as the foundational precursor for N-(2-selenoethyl)cysteine (SetCys), this diselenide enables redox-controlled, one-pot assembly of complex multi-segment proteins[2].

This technical guide provides an authoritative breakdown of the compound's chemical identifiers, its mechanistic role in peptide synthesis, and field-proven, self-validating protocols for its synthesis and downstream functionalization.

Chemical Identity and Structural Parameters

The structural defining feature of bis(2,2-diethoxyethyl) diselenide is its central, redox-active diselenide bond flanked by two acetal groups (diethoxyethyl moieties). These acetal groups serve as masked aldehydes, which are crucial for downstream reductive amination steps when building the amino acid backbone of the cysteine surrogate.

Table 1: Primary Chemical Identifiers

Identifier Type	Value
Systematic / IUPAC Name	2-(2,2-diethoxyethyldiselanyl)-1,1-diethoxyethane
CAS Registry Number	90466-79-8
SMILES	CCOC(C[Se][Se]CC(OCC)OCC)OCC
InChIKey	DNYWGZLSHKFTRS-UHFFFAOYSA-N
UNII	A4P0YAW94K
NSC Number	NSC-168564

Table 2: Physicochemical Properties

Property	Value
Molecular Formula	C12H26O4Se2
Molecular Weight	392.25 g/mol
Monoisotopic Mass	394.01614 Da
Stereochemistry	Achiral
Boiling Point (Predicted)	~391.6 °C at 760 mmHg
Charge	0

(Data aggregated from1[1], 3[3], and4[4])

Mechanistic Role in Chemical Protein Synthesis

In Native Chemical Ligation (NCL), a peptide containing a C-terminal thioester reacts with another peptide containing an N-terminal cysteine. However, naturally occurring cysteines are rare. To bypass this limitation, researchers utilize cysteine surrogates.

Selenium is preferred over sulfur in advanced surrogates because of its lower pKa and higher nucleophilicity. This allows for significantly faster transesterification and ligation kinetics under milder, often metal-free conditions[2]. Bis(2,2-diethoxyethyl) diselenide acts as the stable resting state for the selenium moiety. Once reduced and protected, it is converted into Fmoc-SetCys-OH, which is directly compatible with standard Solid Phase Peptide Synthesis (SPPS)[2].

Workflow for SetCys-mediated Native Chemical Ligation using the diselenide precursor.

Synthesis Protocol: Bis(2,2-diethoxyethyl) Diselenide

The synthesis of the diselenide relies on a nucleophilic substitution followed by base-catalyzed hydrolysis and in-situ dimerization[2].

Reaction pathway for the synthesis of bis(2,2-diethoxyethyl) diselenide.

Step-by-Step Methodology

Adapted from established chemical protein synthesis protocols[2].

• Initiation & Solvation: In a two-neck flask equipped with a septum and reflux condenser, dissolve Potassium selenocyanate (KSeCN, 4.00 mmol) in N,N-Dimethylformamide (DMF, 10 mL) under an argon atmosphere.

  • Causality: Argon prevents premature oxidation of intermediate selenium species. DMF acts as a polar aprotic solvent, leaving the selenocyanate anion unsolvated and highly nucleophilic.

• Nucleophilic Substitution: Place the flask in an oil bath heated to 75 °C. Introduce 2-bromo-1,1-diethoxyethane (4.00 mmol) dissolved in DMF (4 mL) dropwise via syringe. Stir for 3 hours.

  • Causality: The elevated temperature provides the necessary activation energy for the SN2 displacement of the bromide by the selenocyanate. The adjacent acetal group is sterically bulky, necessitating this thermal driving force to form the alkyl selenocyanate intermediate.

• Hydrolysis and Dimerization: Add an aqueous solution of K2CO3 (4.00 mmol in 1.6 mL deionized water) dropwise. Stir for an additional 3 hours at 75 °C.

  • Causality: The mild base hydrolyzes the alkyl selenocyanate into a highly reactive selenolate. Under the reaction equilibrium, the selenolate rapidly dimerizes to form the stable diselenide bond (Se-Se).

• Workup: Remove the oil bath, cool to room temperature, and quench with deionized water (20 mL). Transfer to a separatory funnel for organic extraction (e.g., using ethyl acetate), followed by a brine wash and drying over anhydrous Na2SO4.

Downstream Functionalization: Reduction and PMB Protection

To utilize the diselenide in peptide synthesis, it must be reduced to a selenolate and immediately protected to prevent re-oxidation[2].

Step-by-Step Methodology

• Solvation: Dissolve the synthesized diselenide (2.29 mmol) in absolute ethanol (14 mL) in a round-bottom flask maintained strictly under an argon atmosphere.

• Reduction: Cool the flask in an ice bath. Add Sodium borohydride (NaBH4, 4.62 mmol) portionwise under a continuous stream of argon gas. Remove the ice bath and stir at room temperature for 30 minutes.

  • Causality: NaBH4 reduces the Se-Se bond, yielding two equivalents of reactive selenolate. The argon stream is critical; selenolates are exquisitely sensitive to atmospheric oxygen and will immediately re-oxidize to the diselenide if exposed to air. An initial white precipitate (borate complexes) will form and redissolve as the reduction completes.

• Protection (Trapping): Return the flask to the ice bath. Add 4-methoxybenzyl chloride (PMBCl, 4.14 mmol) dropwise. Stir for 3 hours at room temperature.

  • Causality: The highly nucleophilic selenolate attacks the benzylic carbon of PMBCl via an SN2 mechanism. The PMB group serves as a robust protecting group that stabilizes the selenium atom during subsequent SPPS steps, but can be selectively cleaved under strong acidic conditions (e.g., Trifluoroacetic acid) during the final peptide deprotection phase.

Conclusion

Bis(2,2-diethoxyethyl) diselenide (CAS 90466-79-8) is more than a simple organic reagent; it is a critical enabler of modern, one-pot protein synthesis. By providing a stable, easily functionalized source of selenium, it allows researchers to bypass the limitations of traditional sulfur-based native chemical ligation, unlocking the rapid assembly of complex therapeutic proteins and biologics.

References

• Title: A selenium-based cysteine surrogate for protein chemical synthesis Source: ChemRxiv URL
• Title: BIS(2,2-DIETHOXYETHYL)
• Title: 90466-79-8 (C12H26O4Se2)
• Title: 2-(2,2-Diethoxyethyldiselanyl)-1,1-diethoxy-ethane (CAS 90466-79-8)

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Protocols & Analytical Methods

Application Note: Incorporation of Diselenide Linkers into Redox-Responsive Polymeric Drug Delivery Systems

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Mechanistic design, synthesis, and validation of dual redox-responsive (Se–Se) polymeric nanocarriers.

Mechanistic Rationale: The Diselenide Advantage

The tumor microenvironment (TME) is characterized by aberrant metabolic profiles, notably elevated levels of both reducing agents like glutathione (GSH, 2–10 mM intracellularly) and reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂)[1][2]. Exploiting this biochemical gradient is a cornerstone of smart drug delivery systems (SDDSs).

While disulfide (S–S) bonds have been the gold standard for reduction-responsive systems, diselenide (Se–Se) linkers offer distinct thermodynamic and kinetic advantages. The bond energy of Se–Se (~172 kJ/mol) is significantly lower than that of S–S (~240–268 kJ/mol)[1][3][4]. Furthermore, selenium possesses a larger atomic radius and lower electronegativity than sulfur. This unique physicochemical profile renders diselenide bonds dual redox-responsive —they undergo rapid reductive cleavage in the presence of GSH and oxidative cleavage in the presence of ROS (H₂O₂), whereas S–S bonds are typically stable under ROS conditions[1][2].

By incorporating Se–Se linkages into the backbone or as core-crosslinkers in amphiphilic block copolymers, researchers can engineer highly stable micelles that prevent premature drug leakage during systemic circulation but rapidly disassemble upon cellular internalization[4][5].

Quantitative Comparison: Diselenide vs. Disulfide Linkers

To justify the selection of Se–Se over S–S linkers in your polymer design, consider the comparative data summarized in Table 1, derived from core-crosslinked (CCL) micelle studies[1][3][4].

Table 1: Physicochemical and Responsive Properties of S–S vs. Se–Se Linkers

Property / Parameter	Disulfide (S–S) Linker	Diselenide (Se–Se) Linker	Causality / Impact on Delivery
Bond Energy	240 – 268 kJ/mol	172 kJ/mol	Lower energy of Se-Se lowers the activation barrier for stimulus-triggered cleavage.
Bond Length	~206 pm	~232 pm	Increased length and polarizability enhance susceptibility to nucleophilic/oxidative attack.
GSH Responsiveness	High (Cleaves at 10 mM)	Very High (Rapid cleavage)	Both respond to TME reduction, but Se-Se exhibits faster dissociation kinetics.
ROS (H₂O₂) Responsiveness	Stable (Intact at 100 mM)	High (Cleaves at 100 mM)	Se-Se provides dual-stimuli capability, crucial for highly oxidative tumor phenotypes.
Physiological Stability (pH 7.4)	Highly Stable	Highly Stable	Both prevent premature payload release in the bloodstream.

Systems Visualization

The following diagram illustrates the logical progression from polymer synthesis to TME-triggered payload release.

Caption: Workflow of diselenide-crosslinked micelle formation and dual redox-triggered drug release.

Experimental Protocols

The following protocols provide a self-validating system for synthesizing a diselenide linker (Selenooctanoic acid) and formulating redox-responsive core-crosslinked micelles for Doxorubicin (DOX) delivery[4].

Protocol 4.1: Synthesis of Sodium Diselenide and Selenooctanoic Acid (SA) Linker

Purpose: To synthesize a functional diselenide linker capable of esterifying with hydroxyl-terminated polymer blocks.

Step-by-Step Methodology:

• Preparation of Sodium Diselenide (Na₂Se₂):

  • Suspend Selenium powder (30 mmol, 2.37 g) in 15 mL of degassed ice water within a dried, inert-gas-purged 100 mL flask[4].

  • Dissolve Sodium borohydride (NaBH₄, 60 mmol, 2.27 g) in 25 mL of ice water, adjust to pH 8–9, and add dropwise to the Se suspension. Stir for 10 min.

  • Add a second batch of Se powder (30 mmol, 2.37 g), stir for 30 min, and heat to 70 °C for 2 h to generate a dark red Na₂Se₂ solution[4].

• Synthesis of SA:

  • In a separate vessel, mix ethyl 6,8-dichlorooctanoate (60 mmol), 20 mL ethanol, 80 mL deionized water, and 4 g NaOH. Stir at 50 °C for 2 h[4].

  • Slowly transfer the Na₂Se₂ solution into this mixture at 70 °C and react for 3 h.

  • Validation Step: Cool to 40 °C, add 5 g activated carbon, stir for 40 min, and filter. The filtrate should be clear of unreacted bulk selenium.

• Precipitation:

  • Dilute the filtrate to 450 mL with water. Cool to 0 °C and rapidly stir while adding 5% dilute HCl dropwise until pH 2.0 is reached.

  • Collect the resulting reddish-brown solid via vacuum filtration and dry under vacuum to yield SA[4].

  • Validation Step: Confirm the Se-Se bond and carboxylic acid presence using Raman spectroscopy (Se-Se stretch ~290 cm⁻¹) and ¹H NMR.

Protocol 4.2: Preparation of DOX-Loaded Core-Crosslinked Micelles

Purpose: To encapsulate a hydrophobic chemotherapeutic agent while utilizing the SA linker to crosslink the micellar core, ensuring systemic stability.

Step-by-Step Methodology:

• Drug Solubilization: Dissolve 15 mg of DOX·HCl in 0.5 mL of Dimethyl Sulfoxide (DMSO). Add 0.1 mL of Triethylamine (TEA) and stir in the dark for 1 h to desalt DOX, rendering it hydrophobic[4].

• Polymer Mixing: Dissolve 30 mg of the diselenide-modified amphiphilic polymer (e.g., SA-conjugated block copolymer) in 0.5 mL DMSO.

• Encapsulation: Combine the DOX solution and the polymer solution. Stir in the dark for 12 h to ensure complete thermodynamic equilibration and core partitioning[4].

• Self-Assembly & Dialysis:

  • Slowly add the mixture dropwise into 10 mL of distilled water under vigorous stirring to induce micellization.

  • Transfer the dispersion into a dialysis bag (MWCO 1500 Da) and dialyze against 1X PBS (pH 7.4) for 48 h (changing buffer every 6 h) to remove DMSO and free DOX[4].

• Validation System:

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter (typically 100-150 nm) and Polydispersity Index (PDI < 0.2).

  • UV-Vis Spectroscopy: Determine Encapsulation Efficiency (EE%) by measuring DOX absorbance at 480 nm against a standard curve.

Protocol 4.3: In Vitro Redox-Triggered Release Assay

Purpose: To validate the dual redox-responsiveness of the engineered micelles.

Step-by-Step Methodology:

• Aliquot 2 mL of the dialyzed DOX-loaded micelle solution into three separate dialysis bags (MWCO 3500 Da).

• Submerge each bag in 20 mL of the following release media (at 37 °C, 100 rpm shaking):

  • Condition A (Control): PBS at pH 7.4.

  • Condition B (Reductive TME): PBS at pH 5.0 containing 10 mM GSH[1].

  • Condition C (Oxidative TME): PBS at pH 5.0 containing 100 mM H₂O₂[1].

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 h), extract 1 mL of the release media and replace it with 1 mL of fresh corresponding media.

• Validation System: Quantify the released DOX via fluorescence spectroscopy (Ex: 480 nm, Em: 590 nm). You should observe <20% release in Condition A, and >70% rapid release in Conditions B and C due to Se-Se bond cleavage and subsequent micelle disassembly[1][4].

References

• Design and Fabrication of Dual Redox Responsive Nanoparticles with Diselenide Linkage Combined Photodynamically to Effectively Enhance Gene Expression. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Visible-Light-Induced Diselenide-Crosslinked Polymeric Micelles for ROS-Triggered Drug Delivery. DNTB. Available at:[Link]

• Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Redox-Responsive Drug Delivery Systems: A Chemical Perspective. National Center for Biotechnology Information (NCBI). Available at:[Link]

• pH/Reduction Dual-Responsive Diselenide-Containing Mixed Cross-Linked Micelles for Folic Acid-Targeted Doxorubicin Delivery. Langmuir - ACS Publications. Available at:[Link]

Sources

• 1. Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Redox-Responsive Drug Delivery Systems: A Chemical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Fabrication of Dual Redox Responsive Nanoparticles with Diselenide Linkage Combined Photodynamically to Effectively Enhance Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Visible-Light-Induced Diselenide-Crosslinked Polymeric Micelles for ROS-Triggered Drug Delivery [ouci.dntb.gov.ua]

Application Note: Bis(2,2-diethoxyethyl) Diselenide as a Key Precursor for Selenocysteine Surrogates in Chemical Protein Synthesis

Audience: Researchers, scientists, and drug development professionals. Focus: Mechanistic rationale, step-by-step synthesis, and downstream application of bis(2,2-diethoxyethyl) diselenide in the generation of N-(2-selenoethyl)cysteine (SetCys) derivatives.

Introduction & Mechanistic Rationale

The synthesis of complex therapeutic proteins and biologics often relies on Native Chemical Ligation (NCL), a process traditionally limited by the natural abundance and placement of cysteine residues. To bypass this limitation, modern chemical protein synthesis employs cysteine surrogates. Among the most advanced of these is the N-(2-selenoethyl)cysteine (SetCys) framework[1].

SetCys acts as a temporarily "silent" cysteine surrogate. Under mild reducing conditions, it remains stable, allowing for sequential peptide ligations. However, upon exposure to strong reducing agents like tris(2-carboxyethyl)phosphine (TCEP), it undergoes a rapid, self-immolative cleavage of the selenoethyl appendage to reveal a native cysteine residue[1],[2].

• The Diselenide Core: Provides a stable, oxidation-resistant source of nucleophilic selenium that can be precisely activated via reduction[4].

• The Diethyl Acetal Moiety: Serves as a robust, base-stable protecting group for an aldehyde. Once the selenium is functionalized and protected, the acetal is mildly hydrolyzed to an electrophilic selenoaldehyde, which is subsequently captured by a cysteine derivative via reductive amination[5].

Synthetic Workflow

Synthetic workflow from bis(2,2-diethoxyethyl) diselenide to the SetCys surrogate.

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Visual cues and mechanistic causality are provided for every critical step.

Protocol A: One-Pot Synthesis of Bis(2,2-diethoxyethyl) Diselenide

This step utilizes a one-pot substitution and disproportionation reaction adapted from the foundational methodologies of Krief et al.[6],[7] and optimized for protein synthesis precursors[3],[5].

Reagents:

• Potassium selenocyanate (KSeCN): 576 mg (4.00 mmol)

• 2-Bromo-1,1-diethoxyethane: 4.00 mmol

• Anhydrous N,N-Dimethylformamide (DMF): 10 mL

Step-by-Step Methodology:

• Initiation: In a two-neck round-bottom flask equipped with a reflux condenser, dissolve KSeCN in anhydrous DMF under an argon atmosphere. Visual Cue: The solution will immediately turn a clear yellowish color[3].

• Substitution: Place the flask in an oil bath pre-heated to 75 °C. Introduce 2-bromo-1,1-diethoxyethane dropwise[5].

  • Causality: The elevated temperature accelerates the S_N2 displacement of the bromide by the selenocyanate anion.

• Disproportionation: Maintain stirring at 75 °C for 3 hours[5].

  • Mechanistic Insight: The initial product is an alkyl selenocyanate. However, under these specific thermal conditions in DMF, the selenocyanate undergoes in situ hydrolysis and disproportionation to yield the highly stable diselenide[6]. This eliminates the need to isolate the volatile and sensitive selenocyanate intermediate.

• Workup & Validation: Cool to room temperature (RT) and quench with 20 mL of deionized water. Extract the aqueous layer with diethyl ether (Et2O, 2 × 20 mL). Wash the combined organic layers with water to remove residual DMF, dry over anhydrous MgSO4, and concentrate under reduced pressure[5].

• Purification: Purify via silica gel column chromatography (Hexane/EtOAc 95:5) to isolate the diselenide as a distinct yellow oil[5].

Protocol B: Selenolate Generation and PMB Protection

Here, the diselenide is cleaved to unmask the nucleophilic selenium, which is immediately trapped with a 4-methoxybenzyl (PMB) protecting group[3].

Reagents:

• Bis(2,2-diethoxyethyl) diselenide: 900 mg (2.29 mmol)

• Sodium borohydride (NaBH4): 175 mg (4.62 mmol)

• 4-Methoxybenzyl chloride (PMB-Cl): 561 µL (4.14 mmol)

• Absolute Ethanol: 14 mL

Step-by-Step Methodology:

• Reduction: Dissolve the diselenide in absolute ethanol under argon. Cool the flask in an ice bath. Add NaBH4 portionwise[3].

  • Self-Validation: A white precipitate will initially form (the sodium selenolate salt) but will rapidly redissolve as the mixture warms to RT over 30 minutes, resulting in a homogeneous, colorless solution[3]. This visual shift from yellow oil to colorless solution is your definitive indicator of complete Se-Se bond cleavage.

• Alkylation: Return the flask to the ice bath and add PMB-Cl dropwise. A white precipitate (NaCl) will form. Stir for 3 hours at RT[3].

  • Causality: The PMB group is chosen because it is stable to the subsequent acidic deprotection of the acetal, yet it can be cleanly removed during the final global deprotection of the synthesized peptide using trifluoroacetic acid (TFA).

Protocol C: Mild Deprotection to Selenoaldehyde

The diethyl acetal must be hydrolyzed to an aldehyde to serve as the electrophile for the final SetCys assembly[5].

Reagents:

• PMB-Protected Selenoacetal: 1.78 g (5.61 mmol)

• 1 M Aqueous Formic Acid (HCOOH): 24 mL

Step-by-Step Methodology:

• Hydrolysis: Suspend the acetal in the 1 M aqueous formic acid solution. Heat the mixture at 50 °C overnight[5].

  • Causality: Standard aggressive acids (like HCl) risk cleaving the PMB-selenium bond or causing polymerization of the resulting aldehyde. Formic acid provides the exact mild pKa required to selectively hydrolyze the acetal while preserving the integrity of the selenoether[5].

• Workup: Cool to RT, dilute with water (55 mL), and extract with Et2O (2 × 55 mL). Dry the organic layer over MgSO4 and concentrate[5]. The resulting selenoaldehyde is highly reactive and should be used promptly in the reductive amination step with a cysteine derivative.

Quantitative Data Summary

The following table summarizes the key intermediates, their roles, and expected quantitative outcomes to assist in benchmarking your laboratory's yield against established literature standards.

Intermediate	Chemical Formula	Role in Workflow	Key Reaction Condition	Expected Yield / Appearance
Bis(2,2-diethoxyethyl) diselenide	C12H26O4Se2	Stable, bifunctional Se precursor	KSeCN, DMF, 75 °C, 3 h	~62% / Yellow oil
PMB-Protected Selenoacetal	C14H22O3Se	Masked electrophile (Thioether analog)	NaBH4, PMB-Cl, EtOH, RT	Quantitative / Clear oil
PMB-Protected Selenoaldehyde	C10H12O2Se	Reactive electrophile for amination	1 M HCOOH, 50 °C, 12 h	~85% / Pale oil

Downstream Application in Drug Development

Once the PMB-protected selenoaldehyde is synthesized, it undergoes reductive amination with a protected cysteine derivative (e.g., cysteine methyl ester) to finalize the SetCys surrogate[3].

In the context of drug development and biologics manufacturing, the incorporation of SetCys into solid-phase peptide synthesis (SPPS) is revolutionary. It allows drug development professionals to assemble massive, multi-domain therapeutic proteins (such as the Hepatocyte Growth Factor Kringle domain) in a single reaction vessel[8]. By utilizing the redox-sensitive nature of the selenosulfide bond, scientists can trigger sequential ligations simply by modulating the concentration of TCEP in the buffer, thereby avoiding the massive yield losses associated with traditional multi-step purification protocols[1],[2].

References

• Bouchenna, J., Sénéchal, M., Drobecq, H., Vicogne, J., & Melnyk, O. (2021). A selenium-based cysteine surrogate for protein chemical synthesis. ChemRxiv. URL: [Link]

• Firstova, O., Agouridas, V., Diemer, V., & Melnyk, O. (2022). A Selenium-Based Cysteine Surrogate for Protein Chemical Synthesis. Methods in Molecular Biology, 2530, 213-239. URL: [Link]

• Firstova, O., Agouridas, V., Diemer, V., & Melnyk, O. (2025). Design of Fast Redox-Controlled Self-Immolative Selenium-Based Cysteine Surrogates. Organic Letters. URL: [Link]

• Krief, A., Dumont, W., & Delmotte, C. (2000). Reaction of Organic Selenocyanates with Hydroxides: The One-Pot Synthesis of Dialkyl Diselenides from Alkyl Bromides. Angewandte Chemie International Edition, 39(9), 1669-1672. URL: [Link]

• Krief, A., Delmotte, C., & Dumont, W. (1997). Chemoselective reduction of organoselenocyanates to diselenides. Tetrahedron Letters, 38(17), 3079-3080. URL: [Link]

Sources

• 1. A Selenium-based Cysteine Surrogate for Protein Chemical Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchportal.unamur.be [researchportal.unamur.be]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Mechanism-Based Inhibition of Histone Deacetylase 6 by a Selenocyanate is Subject to Redox Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On-water synthesis of glycosyl selenocyanate derivatives and their application in the metal free organocatalytic preparation of nonglycosidic selenium linked pseudodisaccharide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Procedure for the reduction of Diselenide, bis(2,2-diethoxyethyl)- to the corresponding selenol

Introduction and Rationale

The synthesis and manipulation of organoselenium compounds require specialized techniques due to the high reactivity and oxidation potential of selenols[1]. 2,2-Diethoxyethaneselenol is a critical intermediate, most notably utilized in the synthesis of N -(2-selenoethyl)cysteine (SetCys), a redox-sensitive cysteine surrogate pivotal for native chemical ligation (NCL) and one-pot chemical protein synthesis[1].

Because free selenols are notoriously unstable in the presence of atmospheric oxygen—rapidly oxidizing back to their corresponding diselenides—they are rarely isolated[2]. Instead, the standard protocol involves the in situ reduction of bis(2,2-diethoxyethyl) diselenide using sodium borohydride ( NaBH4​ ), followed immediately by electrophilic trapping (e.g., with 4-methoxybenzyl chloride, PMBCl) to yield a stable selenoether[3].

Mechanistic Principles

The reduction of the Se–Se bond is achieved using NaBH4​ in absolute ethanol[3]. As an Application Scientist, it is vital to understand the causality behind these specific reagent choices to ensure a self-validating workflow:

• Reducing Agent ( NaBH4​ ) : Provides a clean, rapid reduction of the diselenide bond. The hydride attacks the Se–Se bond, cleaving it to form a selenolate anion.

• Solvent (Absolute Ethanol) : Serves a dual purpose. It acts as the primary solvent for the diselenide and functions as a protic source to quench the intermediate selenolate anion into the desired selenol. The reaction between NaBH4​ and ethanol also generates hydrogen gas, necessitating a vented or carefully managed inert atmosphere.

• Inert Atmosphere (Argon) : Essential to prevent the premature oxidation of the generated selenol back to the diselenide[2].

• Temperature Control : The initial addition of NaBH4​ is highly exothermic. Performing this step at 0 °C controls the reaction rate, minimizes solvent evaporation, and prevents excessive foaming.

Experimental Workflow

Figure 1: Experimental workflow for the reduction of bis(2,2-diethoxyethyl) diselenide to selenol.

Quantitative Data and Stoichiometry

The following table summarizes the optimized stoichiometric ratios required for a standard 2.29 mmol scale reduction, ensuring complete conversion of the diselenide[3].

Reagent	MW ( g/mol )	Equivalents	Amount	Function
Bis(2,2-diethoxyethyl) diselenide	392.25	1.0 eq	900 mg (2.29 mmol)	Starting Material
Sodium Borohydride ( NaBH4​ )	37.83	2.0 eq	175 mg (4.62 mmol)	Reducing Agent
Absolute Ethanol	46.07	Solvent	14 mL	Solvent & Proton Donor
4-Methoxybenzyl chloride (PMBCl)*	156.61	1.8 eq	561 µL (4.14 mmol)	Electrophilic Trap

*Note: 1 mole of diselenide yields 2 moles of selenol. The slightly substoichiometric use of the electrophile in standard protocols may be optimized (>2.0 eq) depending on the specific downstream application to ensure full trapping of the selenol.

Step-by-Step Methodology

Preparation & Safety:

• Caution: Organoselenium compounds often possess a foul odor and are toxic. All operations must be conducted in a well-ventilated fume hood.

• Ensure all glassware is oven-dried and purged with Argon prior to use.

Protocol:

• Substrate Dissolution: In a round-bottom flask maintained under a continuous argon atmosphere, dissolve bis(2,2-diethoxyethyl) diselenide (900 mg, 2.29 mmol) in absolute ethanol (14 mL)[3].

• Cooling: Place the reaction flask in an ice bath (0 °C) and allow the solution to equilibrate for 5 minutes.

• Reduction: Slowly add NaBH4​ (175 mg, 4.62 mmol) portionwise under a steady stream of argon gas[3].

  • Self-Validation Check: Effervescence ( H2​ gas evolution) will be observed immediately upon addition, confirming the activity of the borohydride.

• Incubation: Remove the ice bath and allow the reaction mixture to stir at room temperature for 30 minutes[3].

  • Visual Cue (Critical): A white precipitate will initially form, indicating the formation of transient boron-selenolate complexes. As the reaction proceeds to completion, this precipitate will completely redissolve, resulting in a clear, homogeneous solution of the selenol/selenolate[3].

• In Situ Trapping: Once the solution is homogeneous, immediately place the flask back into the ice bath (0 °C). Add the desired electrophile (e.g., 4-methoxybenzyl chloride, 561 µL, 4.14 mmol) dropwise[3].

• Final Reaction: Remove the ice bath and stir the reaction mixture for an additional 3 hours at room temperature to ensure complete alkylation of the highly reactive selenol[3].

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Precipitate fails to redissolve	Incomplete reduction or degraded NaBH4​ .	Ensure NaBH4​ is fresh and stored under desiccation. Add an additional 0.2 eq of NaBH4​ .
Yellowing of the solution	Oxidation of the selenol back to diselenide.	Check the integrity of the Argon line. Ensure the flask is strictly sealed from atmospheric oxygen.
Low yield of trapped product	Premature quenching or insufficient electrophile.	Verify the stoichiometry of the electrophile. Ensure the trapping agent is added immediately after the solution turns homogeneous.

References

• Title: A selenium-based cysteine surrogate for protein chemical synthesis Source: ChemRxiv URL: [Link]

• Title: A cysteine selenosulfide redox switch for protein chemical synthesis Source: Nature Communications URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Dialkyl Diselenide Synthesis

Welcome to the Organoselenium Chemistry Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide and methodology reference to help you overcome common bottlenecks in the synthesis of dialkyl diselenides.

Organoselenium compounds are critical synthons in drug development and materials science. However, synthesizing symmetrical dialkyl diselenides (R-Se-Se-R) from elemental selenium and alkyl halides is notoriously prone to side reactions, primarily over-reduction and poor functional group tolerance. This guide deconstructs the mechanistic causality behind these failures and provides field-proven, self-validating protocols to maximize your yield.

Mechanistic Workflow & Common Pitfalls

Before troubleshooting, it is essential to understand the reaction logic. The synthesis relies on the reduction of elemental selenium ( Se8​ ) to a diselenide dianion ( Se22−​ ), followed by an SN​2 nucleophilic attack on an alkyl halide. The primary point of failure is the over-reduction of the Se22−​ intermediate.

Mechanistic workflow and over-reduction pitfalls in dialkyl diselenide synthesis.

Troubleshooting FAQs

Q1: Why am I getting a high percentage of dialkyl monoselenide (R-Se-R) instead of the desired diselenide (R-Se-Se-R)? A1: This is the most prevalent yield-limiting issue, caused by the over-reduction of the diselenide dianion ( Se22−​ ). When using aggressive reducing agents like sodium borohydride ( NaBH4​ ), excess reagent or prolonged reaction times will cleave the Se-Se bond, reducing Se22−​ to the monoselenide anion ( Se2− ). Subsequent nucleophilic substitution with your alkyl halide yields the dialkyl selenide [1]. Causality & Solution: The thermodynamic sink of NaBH4​ reduction is the monoselenide. To prevent this, strictly control the stoichiometry of NaBH4​ (typically ≤ 1:1 molar ratio to Se). Alternatively, switch to a milder reductant like hydrazine hydrate ( N2​H4​⋅H2​O ) under phase-transfer conditions, which selectively halts reduction at the diselenide stage [2].

Q2: My elemental selenium is not fully dissolving, leading to poor conversion. How can I improve the generation of the nucleophilic selenium species? A2: Incomplete reduction of polymeric elemental selenium ( Se8​ ) leaves unreacted starting material. This often occurs due to poor mass transfer in biphasic systems or the low solubility of the reductant. Causality & Solution: Consider the Sodium Selenosulfate ( Na2​SeSO3​ ) method. By reacting elemental selenium with sodium sulfite ( Na2​SO3​ ) in water at elevated temperatures, you generate a highly soluble, reactive selenosulfate intermediate [3]. This intermediate acts as an efficient selenium delivery vehicle, reacting with alkyl halides to form dialkyl diselenides without the solubility issues of direct NaBH4​ reduction [4].

Q3: How do I safely scale up the synthesis without risking exposure to highly toxic hydrogen selenide ( H2​Se ) gas? A3: Direct reduction methods in protic solvents can generate H2​Se gas if the pH drops or if the reaction overheats. Causality & Solution: The selenocyanate route is a highly scalable and safer alternative. Selenium powder reacts with potassium cyanide (KCN) in methanol to form highly nucleophilic potassium selenocyanate (KSeCN). The alkyl halide is added to form an alkyl selenocyanate intermediate, which is subsequently hydrolyzed under basic conditions (e.g., using K2​CO3​ ) to yield the dialkyl diselenide [5]. This completely circumvents H2​Se generation.

Quantitative Method Comparison

To assist in selecting the optimal synthetic route for your specific substrate, the following table summarizes the key parameters and expected yields of the primary methodologies.

Synthesis Method	Key Reagents	Intermediate Species	Typical Yield (%)	Primary Advantage
Borohydride Reduction	Se, NaBH4​ , R-X	Na2​Se2​	60 - 85%	Fast; uses common laboratory reagents. Prone to over-reduction [1].
Hydrazine / PTC	Se, N2​H4​⋅H2​O , KOH, R-X	K2​Se2​	90 - 95%	Prevents over-reduction; high selectivity for diselenides [2].
Selenosulfate Method	Se, Na2​SO3​ , R-X	Na2​SeSO3​	70 - 80%	Odorless intermediate; avoids toxic H2​Se gas [4].
Selenocyanate Route	Se, KCN, R-X, K2​CO3​	R-SeCN	85 - 90%	Highly scalable; excellent safety profile for large batches[5].

Validated Experimental Protocols

The following step-by-step methodologies have been optimized for reliability. Each protocol includes self-validating checkpoints to ensure the reaction is proceeding correctly.

Protocol A: Hydrazine Hydrate / Phase-Transfer Catalysis (PTC) Method

Best for: High-yield synthesis of symmetrical dialkyl diselenides with minimal monoselenide contamination.

• Reagent Preparation: In a round-bottom flask, combine powdered elemental selenium (1.0 equiv, e.g., 10 mmol), hydrazine hydrate (excess, ~0.6 mL), potassium hydroxide (KOH, 1.0 g), and deionized water (4 mL) [2].

• Reduction Phase: Stir the mixture vigorously at room temperature for 4 hours.

  • Self-Validating Checkpoint: The disappearance of the black selenium powder and the formation of a dark reddish-brown solution confirms the successful generation of potassium diselenide ( K2​Se2​ ).

• Alkylation Phase: Add the desired alkyl halide (1.2 equiv) and a phase-transfer catalyst, such as triethylbenzylammonium chloride (TEBA, 2 mol%) [2].

• Reaction: Stir vigorously for an additional 4 hours at room temperature. The biphasic nature of the reaction requires high shear stirring for efficient mass transfer.

• Workup: Extract the aqueous mixture with hexane or ethyl acetate (3 × 10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ .

• Isolation: Concentrate under reduced pressure to yield the dialkyl diselenide. Expected yield: 90–95% [2].

Protocol B: Sodium Selenosulfate (Odorless) Method

Best for: Researchers seeking to avoid malodorous intermediates and toxic gas generation.

• Intermediate Generation: In a heavy-walled glass pressure-reaction tube equipped with a magnetic stirrer, add sodium sulfite ( Na2​SO3​ , 1.5 equiv) and elemental selenium powder (1.5 equiv) [3].

• Solvation: Add deionized water (2 mL per mmol of Se). Flush the tube with N2​ gas and seal securely [3].

• Heating: Heat the mixture to 140 °C with vigorous stirring for 48 hours to generate the sodium selenosulfate solution [3].

  • Self-Validating Checkpoint: After cooling to room temperature, the solution should be clear and colorless to pale yellow. Any remaining black powder indicates incomplete reduction; if observed, extend the heating time.

• Alkylation: Prepare a solution of the desired alkyl halide (1.0 equiv) in ethanol (1 mL per mmol) and add it to the cooled selenosulfate solution [4].

• Diselenide Formation: Seal the reaction tube with air and heat the mixture to 100 °C for 48 hours with stirring [4].

• Purification: Cool the mixture to room temperature. Isolate the crude product via preparative Thin Layer Chromatography (TLC) using silica gel plates and petroleum ether as the eluent [4]. Extract the product band and remove the solvent under reduced pressure.

References

• Source: nih.
• Source: mdpi.
• Source: benchchem.
• Source: benchchem.
• Source: acs.

Preventing the oxidation of diselenides during storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of diselenide compounds to prevent oxidative degradation. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring the integrity of your experiments and the stability of your valuable compounds.

Frequently Asked Questions (FAQs)

Q1: My diphenyl diselenide, which was a yellow crystalline solid, has developed a white powder coating. What is happening?

A1: This is a classic sign of oxidation. Diphenyl diselenide, upon exposure to atmospheric oxygen and moisture, can oxidize to form various species, including phenylseleninic acid, which is often a white solid.[1] This process involves the cleavage of the selenium-selenium bond.[1] The presence of this white powder indicates that your sample is no longer pure and its reactivity may be compromised.

Q2: I store my diselenide in the freezer. Is that enough to prevent oxidation?

A2: While low temperatures slow down the rate of most chemical reactions, including oxidation, it is not sufficient on its own to protect diselenides.[2] The primary culprit in diselenide degradation is atmospheric oxygen.[3][4] If the container is not airtight or still contains air in the headspace, oxidation will still occur, albeit more slowly. Furthermore, repeatedly removing the container from the freezer can cause moisture to condense, which can accelerate degradation.[5]

Q3: What is the ideal way to store a diselenide compound for long-term use?

A3: The gold standard for long-term storage is to maintain the diselenide under a dry, inert atmosphere, protected from light, and at a cool temperature.[3][4][5] This is typically achieved by storing the compound in a sealed vial or Schlenk flask with an argon or nitrogen atmosphere inside a freezer. For highly sensitive materials, storage inside an inert atmosphere glovebox is recommended.[3]

Q4: Can I use an antioxidant to protect my diselenide sample?

A4: This is a nuanced question. Diselenides themselves are often studied for their antioxidant properties, which involves them being catalytically oxidized and then reduced by thiols like glutathione.[6][7][8] Adding another antioxidant could complicate your experimental system. However, for bulk storage, the focus should be on rigorously excluding oxygen rather than adding potential reactants. The most effective "antioxidant" for storage is a robustly inert environment.

Q5: How can I quickly check if my stored diselenide is still good?

A5: A simple ¹H NMR spectrum can often be a quick quality control check. The aromatic protons on a compound like diphenyl diselenide have a characteristic chemical shift. The formation of oxidation products like phenylseleninic acid will give rise to new peaks in the spectrum. Comparing the spectrum of your stored sample to that of a fresh or pure sample will reveal the presence of impurities. For a more quantitative assessment, techniques like HPLC or LC-MS are recommended.[9]

Troubleshooting Guide: Investigating Diselenide Degradation

This section addresses specific issues you might encounter even when you believe you are taking the proper precautions.

Scenario 1: "I stored my diselenide under what I thought was an inert atmosphere, but it still degraded. What went wrong?"

This is a common issue that can usually be traced back to small, overlooked details in the storage procedure.

• Possible Cause 1: Incomplete Purging: Simply flushing the headspace of a vial with nitrogen may not be sufficient to remove all oxygen. Air can be trapped in the solid material, and the seal may not be perfect.

  • Solution: Use a robust "evacuate-and-backfill" technique. This involves connecting the vessel to a Schlenk line, carefully evacuating the air, and then refilling the vessel with high-purity inert gas.[4] This should be repeated at least three times to ensure a truly inert atmosphere.

• Possible Cause 2: Contaminated Inert Gas: The inert gas you are using might not be sufficiently dry or pure. Gas lines can accumulate moisture and small leaks can introduce oxygen.

  • Solution: Use high-purity (≥99.998%) argon or nitrogen. It is best practice to pass the gas through an oxygen and moisture trap just before it enters your storage vessel.[4]

• Possible Cause 3: Poor Seal on the Container: Standard screw caps or snap caps are not sufficient for long-term storage of air-sensitive compounds. Over time, air will ingress.

  • Solution: Use vials with PTFE-lined septa caps (like Sure/Seal™ bottles) or ground-glass joints on Schlenk flasks sealed with high-vacuum grease.[10] Wrap the seal with Parafilm or electrical tape for extra security and to prevent the cap from loosening at cold temperatures.

Scenario 2: "My diselenide is dissolved in a solvent for storage. It seems to be degrading faster than the solid material. Why?"

• Possible Cause: Dissolved Oxygen in the Solvent: Solvents, unless specifically degassed, contain significant amounts of dissolved oxygen. Dissolving your diselenide in such a solvent creates an intimate mixture of your compound with an oxidant, accelerating degradation.

  • Solution: Always use a freshly degassed solvent. The most common methods for degassing are the "freeze-pump-thaw" technique (for more rigorous applications) or sparging (bubbling) with a stream of inert gas for at least 30-60 minutes. Store the degassed solvent under an inert atmosphere.

Technical Deep Dive: The Mechanism of Diselenide Oxidation

Understanding the chemistry of degradation is key to preventing it. The selenium-selenium bond (Se-Se) in a diselenide is the primary site of oxidative attack. It has a lower bond energy compared to a sulfur-sulfur bond in a disulfide, making it more susceptible to cleavage.[11][12]

The process is generally understood to proceed via a series of oxidation steps, especially in the presence of oxygen and/or other oxidants like hydrogen peroxide (H₂O₂).

Initially, the diselenide is oxidized to a selenenic acid.[13] This species is often unstable and can be further oxidized to the more stable seleninic acid.[1][13][14] In the presence of strong oxidants, further oxidation to selenonic acid is possible.[13][15] The formation of these various oxidized species is what constitutes the degradation of your starting material.

Experimental Protocols

Protocol 1: Preparing a Diselenide Sample for Long-Term Inert Gas Storage

This protocol describes the use of a Schlenk line for robustly preparing a solid diselenide sample for storage.

Materials:

• Diselenide compound

• Schlenk flask appropriately sized for the sample amount

• High-vacuum grease

• High-purity (≥99.998%) argon or nitrogen gas source with an in-line moisture/oxygen trap

• Schlenk line

• Spatula

• Parafilm or electrical tape

• Freezer (-20 °C)

Procedure:

• Glassware Preparation: Ensure the Schlenk flask is thoroughly clean and dry. Oven-drying at 125 °C overnight and cooling under vacuum is recommended to remove all adsorbed moisture.[10]

• Sample Transfer: In a dry environment (a glovebox is ideal, but a dry bench with minimal air currents can suffice for less sensitive compounds), quickly weigh and transfer the diselenide solid into the Schlenk flask.

• Grease and Seal: Lightly grease the ground-glass joint of the flask and insert the stopper, rotating to ensure a complete seal. Secure the stopper with a clip.

• Connect to Schlenk Line: Connect the side arm of the Schlenk flask to the Schlenk line using thick-walled rubber tubing.

• Evacuate-and-Backfill Cycle: a. Ensure the flask's stopcock is closed to the manifold. Open the manifold to the vacuum pump and evacuate the line. b. Slowly open the flask's stopcock to the vacuum. You may hear a slight hiss as the air is removed. Allow the flask to remain under vacuum for 5-10 minutes. c. Close the flask's stopcock to the vacuum. d. Switch the Schlenk line from vacuum to the inert gas supply. e. Slowly open the flask's stopcock to the inert gas, allowing the gas to fill the flask until it reaches atmospheric pressure (you can monitor this with an oil bubbler on the line).

• Repeat: Repeat the evacuate-and-backfill cycle (steps 5b-5e) a minimum of three times. For highly sensitive compounds, five cycles are recommended.

• Final Storage: After the final backfill, close the flask's stopcock. Wrap the stopcock and the ground-glass joint securely with Parafilm.

• Label and Store: Clearly label the flask with the compound name, date, and your initials. Place the flask in a designated freezer, preferably one that is not frequently opened.

Data Summary Tables

Table 1: Recommended Storage Conditions for Diselenide Compounds

Parameter	Recommendation	Rationale
Atmosphere	High-purity (≥99.998%) Argon or Nitrogen.	Prevents contact with atmospheric oxygen, the primary driver of oxidation.[3][4] Argon is denser and provides a better blanket, but nitrogen is more economical.[4]
Temperature	-20 °C or lower.	Slows the rate of any potential degradation reactions.[2]
Light	Store in the dark (amber vials or in a box).	Prevents potential photolytic degradation pathways.[16]
Container	Tightly sealed glass vial with a PTFE-lined septum cap or a greased ground-glass joint (Schlenk flask).	Ensures a long-term, airtight seal against atmospheric ingress.[5][10]
State	Solid, if possible.	Storing as a solid minimizes interaction with impurities or dissolved oxygen that may be present in solvents.

References

• MDPI. (2023). Recent Advances in Electrochemically Mediated Reactions of Diselenides. Available from: [Link]

• DerPharmaChem. (2015). Synthesis, antioxidant and anti-microbial properties of two organoselenium compounds. Available from: [Link]

• SCIDAR. (2022). Synthesis and Antioxidant Properties of Organoselenium Compounds. Available from: [Link]

• Orian, L., et al. (2017). Mechanistic Insight into the Oxidation of Organic Phenylselenides by H2O2. Chemistry – A European Journal, 23(9), 2096-2105. Available from: [Link]

• Nagy, P., et al. (2023). Properties of Selenolate-Diselenide Redox Equilibria in View of Their Thiolate-Disulfide Counterparts. International Journal of Molecular Sciences, 24(3), 2883. Available from: [Link]

• Shaheen, M., et al. (2022). Synthesis and Antioxidant Properties of Organoselenium Compounds. Current Drug Discovery Technologies, 19(3), 1-15. Available from: [Link]

• Taylor & Francis Online. (2024). Organoselenium compounds beyond antioxidants. Available from: [Link]

• NIH. (2024). Organoselenium compounds beyond antioxidants. Available from: [Link]

• NIH. (2015). The Unexpected Role of Se(VI) Species in Epoxidations with Benzeneseleninic Acid and Hydrogen Peroxide. Available from: [Link]

• ResearchGate. (2021). Disrupting the Redox Balance with a Diselenide Drug Delivery System: Synergistic or Antagonistic? Available from: [Link]

• De Gruyter. (2015). Oxidation Mechanism of Copper Selenide. Available from: [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Available from: [Link]

• MDPI. (2023). Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application. Available from: [Link]

• Scilight Press. (2025). Organoselenium Catalyzed Reaction: Sustainable Chemistry from Laboratory to Industry. Available from: [Link]

• ACS Publications. (1988). Determination of selenols, diselenides, and selenenyl sulfides by reversed-phase liquid chromatography with electrochemical detection. Analytical Chemistry, 60(14), 1481-1485. Available from: [Link]

• RSC Publishing. (2024). Untangling the catalytic importance of the Se oxidation state in organoselenium-mediated oxygen-transfer reactions: the conversion of aniline to nitrobenzene. Available from: [Link]

• PubMed. (2013). Physicochemical and biochemical profiling of diphenyl diselenide. Available from: [Link]

• VU Research Portal. (2018). Oxidation of organic diselenides and ditellurides by H2O2 for bioinspired catalyst design. Available from: [Link]

• ResearchGate. (2016). Chemical structures of the selenenic acids 21a-c, seleninic acids 22a-c and selenonic acids 23a-c derived from the diselenides 6a, 8a and 8b, respectively, upon reaction with H2O2. Available from: [Link]

• MDPI. (2015). Selenium Catalyzed Oxidation of Aldehydes: Green Synthesis of Carboxylic Acids and Esters. Available from: [Link]

• MDPI. (2022). Tin Diselenide (SnSe2) Van der Waals Semiconductor: Surface Chemical Reactivity, Ambient Stability, Chemical and Optical Sensors. Available from: [Link]

• RSC Publishing. (2023). Thiol modifier effects of diphenyl diselenides: insight from experiment and DFT calculations. New Journal of Chemistry, 47(8), 3845-3853. Available from: [Link]

• ACS Publications. (2019). AuNCs-Catalyzed Hydrogen Selenide Oxidation: Mechanism and Application for Headspace Fluorescent Detection of Se(IV). Analytical Chemistry, 91(10), 6829-6836. Available from: [Link]

• ResearchGate. (2024). Selenenylsulfide covalent-directed chemistry for the detection of sulfhydryl groups using a diselenide fluorescent probe. Available from: [Link]

• RSC Publishing. Analytical Methods. Available from: [Link]

• NIH. (2011). Selenol Protecting Groups in Organic Chemistry: Special Emphasis on Selenocysteine Se-Protection in Solid Phase Peptide Synthesis. Available from: [Link]

• MDPI. (2018). Selenides and Diselenides: A Review of Their Anticancer and Chemopreventive Activity. Available from: [Link]

• MDPI. (2011). Selenol Protecting Groups in Organic Chemistry: Special Emphasis on Selenocysteine Se-Protection in Solid Phase Peptide Synthesis. Available from: [Link]

• ACS Publications. (2017). Oxidation Mechanism and Protection Strategy of Ultrathin Indium Selenide: Insight from Theory. The Journal of Physical Chemistry Letters, 8(18), 4472-4478. Available from: [Link]

• NIH. (2023). Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application. Available from: [Link]

• ACS Publications. (2023). Taming the Dichalcogenides: Isolation, Characterization, and Reactivity of Elusive Perselenide, Persulfide, Thioselenide, and Selenosulfide Anions. Journal of the American Chemical Society, 145(24), 13175-13183. Available from: [Link]

• Materion. (2015). safety data sheet. Available from: [Link]

• MDPI. (2023). Investigating Bio-Inspired Degradation of Toxic Dyes Using Potential Multi-Enzyme Producing Extremophiles. Available from: [Link]

• ResearchGate. (2025). Effects of storage conditions on thiol disulfide homeostasis. Available from: [Link]

• NIH. (2021). Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems. Available from: [Link]

• NIH. (2016). Decomposition of Selenourea in Various Solvents: Red versus Gray Selenium in the Synthesis of Iron Selenide Nanoparticles. Available from: [Link]

• ResearchGate. (2010). Selenium-containing block copolymers and their oxidation-responsive aggregates. Available from: [Link]

• ACS Publications. (2014). Understanding Hydrogen Sulfide Storage: Probing Conditions for Sulfide Release from Hydrodisulfides. Journal of the American Chemical Society, 136(30), 10766-10773. Available from: [Link]

• MDPI. (2023). Photocatalytic Degradation of Organic Dyes from Clinical Laboratory Wastewater. Available from: [Link]

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Organoselenium Catalysis Technical Support Center: Dialkyl Diselenide Optimization

Welcome to the Technical Support Center for organoselenium catalysis. As drug development and green chemistry initiatives accelerate, dialkyl diselenides have emerged as powerful, eco-friendly pre-catalysts for oxidative transformations, circumventing the toxicity and environmental impact of heavy transition metals[1]. However, mastering their reactivity requires precise control over reaction conditions, oxidant stoichiometry, and solvent dynamics.

This guide is designed for research scientists and process chemists. It provides field-proven troubleshooting logic, mechanistic causality, and self-validating protocols to optimize your dialkyl diselenide-catalyzed reactions.

Core Mechanistic Workflow

To troubleshoot effectively, one must first understand the catalytic cycle. Dialkyl diselenides are not the active catalysts themselves; they are pre-catalysts that undergo in situ oxidation by green oxidants (like H₂O₂) to form highly reactive seleninic and perseleninic acids[2].

Catalytic cycle and workflow for dialkyl diselenide-mediated alkene oxidative cleavage.

Troubleshooting & FAQs

Q1: My oxidative cleavage of terminal alkenes is stalling at the diol intermediate instead of forming the final carbonyl product. How do I drive the reaction to completion? A: This is a classic issue of incomplete catalytic turnover. Causality: The cleavage reaction is initiated via the selenium-catalyzed epoxidation of the alkene, which then hydrolyzes to a diol[2]. The subsequent cleavage of this diol into a ketone or aldehyde requires the active perseleninic acid species. If the reaction stalls, it indicates that the perseleninic acid is either degrading too quickly or is insufficiently concentrated. Solution: Ensure you are using a protic, environmentally friendly solvent like ethanol, which stabilizes the polar intermediates and facilitates hydrolysis[2]. Furthermore, thermal activation is non-negotiable here; the final C-C bond cleavage step is endothermic and typically requires sustained heating at 80–120 °C[1][2].

Q2: How do I choose between diaryl diselenides and dialkyl diselenides for my specific catalytic system? A: The choice dictates the polarization kinetics of the Se-Se bond. Causality: Diaryl diselenides (e.g., diphenyl diselenide) have large delocalized electron systems, making their Se-Se bonds easier to polarize into intimate ion pairs, which accelerates the initial metathesis and oxidation steps[3]. However, dialkyl diselenides (such as dicyclohexyl diselenide) often exhibit superior catalytic activity for specific aliphatic transformations—like the oxidative cleavage of terminal alkenes—because their corresponding aliphatic perseleninic acids are highly nucleophilic and less prone to off-target aromatic ring oxidations[2]. If you are working with unactivated terminal alkenes, dicyclohexyl diselenide is the optimal choice[2].

Q3: My reaction produces a high degree of over-oxidation (e.g., yielding carboxylic acids instead of aldehydes). How can I control chemoselectivity? A: Causality: In situ generated perseleninic acids are aggressive oxygen-transfer agents. Diselenides bearing electron-withdrawing groups promote rapid nucleophilic attack by H₂O₂, drastically increasing the concentration of perseleninic acid, which rapidly oxidizes delicate aldehydes into carboxylic acids[2]. Solution: To arrest the oxidation at the aldehyde/ketone stage, switch to a dialkyl diselenide with higher steric bulk (like dicyclohexyl diselenide) which slows the secondary oxidation kinetics. Additionally, strictly limit the H₂O₂ equivalents to exactly match the stoichiometric requirement of the cleavage, and monitor the reaction via GC-MS every 2 hours.

Diagnostic logic tree for resolving stalled oxidative cleavage reactions.

Self-Validating Experimental Protocol

The following is a highly optimized, self-validating methodology for the oxidative cleavage of terminal alkenes using dialkyl diselenides.

Step 1: Substrate & Catalyst Initialization

• In a rigorously clean 25 mL round-bottom flask, dissolve 1.0 mmol of the terminal alkene in 5.0 mL of absolute ethanol.

• Add 5.0 mol% of dicyclohexyl diselenide ((c-C₆H₁₁)₂Se)[2].

• Self-Validation Check: The solution should appear pale yellow, indicative of the intact dialkyl diselenide resting state.

Step 2: Oxidant Introduction

• Place the flask in a water bath at room temperature. Slowly add 4.0 equivalents of 30% aqueous H₂O₂ dropwise over 5 minutes.

• Self-Validation Check: Observe a slight color shift from yellow to colorless accompanied by a mild exotherm. This confirms the successful in situ oxidation of the diselenide into the active seleninic/perseleninic acid catalytic species[2].

Step 3: Thermal Activation

• Equip the flask with a reflux condenser and heat the mixture to 80–120 °C[1][2].

• Maintain reflux for 12–24 hours. Monitor the disappearance of the diol intermediate via TLC (Hexanes/EtOAc 7:3) or GC-MS.

Step 4: Quenching & Isolation

• Cool the reaction to room temperature.

• Self-Validation Check: Before proceeding to extraction, perform a KI-starch paper test. If the paper turns blue-black, unreacted peroxides remain. Quench by adding saturated aqueous Na₂S₂O₃ dropwise until the KI-starch test is negative.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to isolate the carbonyl product.

Optimization Data Matrix

To guide your experimental design, the table below summarizes the quantitative effects of catalyst structure, solvent, and temperature on the yield of carbonyl products during oxidative cleavage.

Pre-Catalyst (5.0 mol%)	Solvent	Temperature (°C)	Oxidant	Target Product Yield (%)
Dibenzyl diselenide	Ethanol	80	30% H₂O₂	45%
Dibutyl diselenide	Ethanol	80	30% H₂O₂	52%
Dicyclohexyl diselenide	Ethanol	80 - 120	30% H₂O₂	74%
Dicyclohexyl diselenide	Acetonitrile	80	30% H₂O₂	< 30% (Incomplete)
Dicyclohexyl diselenide	Ethanol	25	30% H₂O₂	Trace (Stalled at diol)

Data synthesized from established organoselenium catalysis benchmarks[1][2]. Dicyclohexyl diselenide in ethanol under thermal activation provides the optimal balance of nucleophilicity and intermediate stabilization.

References

• Selenium Reagents as Catalysts - ORCA – Online Research @ Cardiff.
• Thermally Driven Diselenide Metathesis: Polarization Process vs Radical Process - ACS Macro Letters.
• Metal Catalyzed Oxidation Reactions of Alkenes Using Eco-Friendly Oxidants - IntechOpen.
• Organoselenium Catalyzed Reaction: Sustainable Chemistry from Laboratory to Industry - ResearchGate.

Sources

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• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting low catalytic activity of diselenide-based catalysts

Welcome to the Advanced Technical Support Center for organoselenium catalysis. As a Senior Application Scientist, I have designed this guide to move beyond surface-level fixes and address the fundamental thermodynamic and kinetic bottlenecks that cause low catalytic activity in diselenide-based systems.

Whether you are utilizing diphenyl diselenide for oxygen-transfer reactions or developing ebselen derivatives for glutathione peroxidase (GPx)-like redox cycling, this guide provides self-validating protocols and mechanistic troubleshooting to restore your turnover frequencies (TOF).

Part 1: Diagnostic Troubleshooting Guide

Q1: Why does my diphenyl diselenide catalyst lose activity after the first few turnovers when using aqueous H₂O₂? The Causality: The fundamental issue is irreversible over-oxidation. Diphenyl diselenide is not the active catalyst; it is a pre-catalyst. Upon reaction with hydrogen peroxide, the Se-Se bond cleaves to form benzeneseleninic acid (Se-IV), which further reacts with H₂O₂ to form the active oxygen-transfer species: perseleninic acid[1]. However, if the local concentration of H₂O₂ is too high, the Se(IV) intermediate is irreversibly over-oxidized into a catalytically dead selenonic acid (Se-VI) or unreactive seleninic anhydrides[2]. The Fix: Transition from batch addition to continuous stoichiometric feeding. Use a syringe pump to maintain a low, steady-state concentration of H₂O₂.

Q2: I am observing poor substrate conversion despite increasing the diselenide catalyst loading up to 10 mol%. What is the limiting factor? The Causality: Increasing catalyst loading without addressing the catalytic resting state often exacerbates the problem by promoting off-cycle dimerization. If your diselenide lacks electron-withdrawing groups (EWGs), the initial nucleophilic attack by the oxidant (H₂O₂ or tert-butyl hydroperoxide, TBHP) is thermodynamically bottlenecked[3]. This leaves the bulk of your catalyst trapped in its inactive diselenide resting state[4]. The Fix: Substitute standard diphenyl diselenide with an EWG-functionalized derivative (e.g., bis(4-fluorophenyl) diselenide or bis(trifluoromethyl)phenyl diselenide). The electron-withdrawing nature promotes rapid nucleophilic attack by the peroxide oxygen, accelerating the formation of the active seleninic acid intermediate[3].

Q3: During GPx-like antioxidant assays, my catalyst precipitates out of solution and the redox cycle stalls. How do I prevent this? The Causality: This is a classic symptom of thiol depletion and solvent incompatibility. The GPx-like mechanism relies on the reduction of the selenium center by a thiol (e.g., glutathione or benzyl thiol) to form a selenenyl sulfide intermediate. If the thiol is consumed faster than it is replenished, the intermediate selenenic acids undergo self-condensation into insoluble, polymeric seleninic anhydrides, which precipitate out of the organic/aqueous solvent mixture[5]. The Fix: Optimize the co-solvent ratio (typically a 3:1 mixture of H₂O/CH₃CN is ideal for maintaining intermediate solubility) and ensure the thiol-to-oxidant ratio is strictly maintained at >2:1 throughout the reaction[5].

Part 2: Quantitative Diagnostic Parameters

To rapidly diagnose failure modes in your catalytic cycle, compare your reaction parameters against this standardized diagnostic matrix.

Observed Issue	Mechanistic Cause	Diagnostic Marker (⁷⁷Se NMR)	Corrective Action
Premature Reaction Stalling	Over-oxidation to Se(VI)	Peak appearance at ~1020 ppm (Selenonic Acid)	Reduce oxidant equivalents; use dropwise/syringe pump addition.
Zero Initial Conversion	Failure to activate pre-catalyst	Persistent peak at ~460 ppm (Diselenide)	Add catalytic acidic promoter (e.g., TFA) or switch to EWG-diselenide.
Precipitate Formation	Anhydride self-condensation	Broad, undefined peaks at ~1150-1200 ppm	Increase solvent polarity; maintain higher continuous thiol concentration.
Sluggish Turnover (Low TOF)	Steric hindrance at Se center	Peak at ~850 ppm (stable Selenenyl Sulfide trap)	Redesign catalyst with less bulky ortho-substituents to allow oxidant access.

Part 3: Mechanistic Pathway & Deactivation Mapping

Understanding the flow of the catalytic cycle is critical for identifying where your reaction is bottlenecking. The diagram below maps the activation, turnover, and over-oxidation pathways of diphenyl diselenide.

Mechanistic workflow of diselenide catalysis and the Se(VI) over-oxidation deactivation pathway.

Part 4: Validated Experimental Protocol

To ensure trustworthiness and reproducibility, do not mix all reagents simultaneously. Use the following self-validating protocol for the Controlled Activation of Diphenyl Diselenide , which isolates the activation step from the catalytic turnover step.

Step-by-Step Methodology:

• Pre-catalyst Dissolution: Dissolve 2.0 mol% of diphenyl diselenide in a 3:1 mixture of CH₃CN/H₂O (or appropriate fluorinated solvent) at room temperature under vigorous stirring (800 rpm)[1].

• Controlled Activation: Add exactly 2.5 equivalents (relative to the catalyst, not the substrate) of 30% aqueous H₂O₂ dropwise over 5 minutes.

• Validation Checkpoint (Critical): Allow the mixture to stir for 15 minutes. The distinct yellow color of the diphenyl diselenide should fade to colorless, indicating successful cleavage and oxidation to benzeneseleninic acid[4]. Optional: Pull a 50 µL aliquot for ⁷⁷Se NMR to confirm the disappearance of the 460 ppm signal.

• Substrate Introduction: Add the organic substrate (1.0 equivalent) to the activated catalyst solution.

• Continuous Oxidant Feeding: Using a syringe pump, deliver the remaining stoichiometric requirement of H₂O₂ (typically 1.1 to 1.5 equivalents relative to the substrate) over a period of 2 to 4 hours. This prevents the local accumulation of peroxide that causes Se(VI) over-oxidation.

• Quenching: Quench the reaction with saturated aqueous sodium thiosulfate to neutralize any unreacted peroxides before standard organic extraction.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I reuse the diselenide catalyst after the reaction is complete? A: Yes, provided over-oxidation was avoided. In aqueous/organic biphasic systems, the active seleninic acid often remains in the aqueous phase after the organic products are extracted. The aqueous layer can be recycled for up to 5-6 consecutive runs with minimal loss of catalytic efficiency[1][3].

Q: Does the choice of terminal oxidant matter? A: Absolutely. While H₂O₂ is the most atom-economical (producing only water as a byproduct), it is highly prone to causing over-oxidation if not carefully controlled[5]. tert-Butyl hydroperoxide (TBHP) is bulkier and milder, often yielding better selectivity and preventing the formation of dead Se(VI) species, though it requires slightly longer activation times[4].

Q: Why is my reaction rate highly variable between different batches of the same substrate? A: Diselenide catalysis is highly sensitive to trace transition metal impurities (which decompose peroxides via Fenton-like pathways) and pH variations. Ensure your glassware is acid-washed and metal-free. Additionally, the presence of trace acids (like trifluoroacetic acid) can significantly accelerate the oxygen-transfer rate by protonating the seleninic intermediate, making it more electrophilic[6].

Part 6: References

• Selenium Catalyzed Oxidation of Aldehydes: Green Synthesis of Carboxylic Acids and Esters - PMC (NIH). Available at:[Link]

• Bioinspired Use of Organoselenium Catalysts - Sciforum. Available at:[Link]

• Selenium Reagents as Catalysts - ORCA (Cardiff University). Available at:[Link]

• Oxidation of organic diselenides and ditellurides by H2O2 for bioinspired catalyst design - VU Research Portal. Available at: [Link]

• Diphenyldiselenide-Catalyzed Selective Oxidation of Activated Alcohols with tert-Butyl Hydroperoxide: New Mechanistic Insights - ACS Publications. Available at:[Link]

• Untangling the catalytic importance of the Se oxidation state in organoselenium-mediated oxygen-transfer reactions - PMC (NIH). Available at:[Link]

• Synthesis, Catalytic GPx-like Activity, and SET Reactions of Conformationally Constrained 2,7-Dialkoxy-Substituted Naphthalene-1,8-peri-diselenides - PMC (NIH). Available at:[Link]

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• 6. Synthesis, Catalytic GPx-like Activity, and SET Reactions of Conformationally Constrained 2,7-Dialkoxy-Substituted Naphthalene-1,8-peri-diselenides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Complex 77Se NMR Spectra of Diselenides

Welcome to the technical support center for the analysis of diselenide compounds using 77Se Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of 77Se NMR to characterize these unique molecules. Given that Selenium-77 is the only NMR-active nucleus of selenium with a spin of 1/2 and a natural abundance of 7.63%, its large chemical shift range of approximately 3000 ppm makes it highly sensitive to subtle changes in the electronic environment of the molecule.[1][2] This sensitivity, while a powerful tool, can also lead to complex and sometimes confusing spectra.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The content is structured to not only provide solutions but also to explain the underlying scientific principles, empowering you to make informed decisions in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 77Se NMR spectrum shows a broad, featureless signal. What are the possible causes and how can I resolve this?

A1: Senior Application Scientist's Insight

Broadening of 77Se NMR signals in diselenides is a common issue that can arise from several factors, primarily related to dynamic exchange processes and the specific chemical environment of the selenium nuclei.

Causality Behind the Observation:

• Selenol/Diselenide Exchange: One of the most significant contributors to line broadening is the chemical exchange between the diselenide (RSeSeR) and any corresponding selenol (RSeH) present in the sample.[3] This exchange can be much faster than the NMR timescale, leading to an averaging of the signals and significant broadening. The presence of even trace amounts of selenol impurities can exacerbate this issue.

• Conformational Dynamics: Diselenides are not static molecules. Rotation around the Se-Se bond leads to the sampling of various twisted conformers, especially at higher temperatures.[1][4][5][6] If the rate of this conformational exchange is on the order of the NMR timescale, it can lead to significant line broadening.

• Solvent Interactions: The interaction of the diselenide with the solvent can also influence signal width. Strong solute-solvent interactions can affect the relaxation properties of the 77Se nucleus, contributing to broader lines.

• Presence of Paramagnetic Species: Trace amounts of paramagnetic impurities in your sample or solvent can dramatically shorten the relaxation times of the 77Se nucleus, resulting in very broad signals.

Troubleshooting Protocol:

• Sample Purity Check:

  • Ensure your diselenide sample is of high purity and free from corresponding selenols. Purification via chromatography may be necessary.

  • Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of any trace selenols to diselenides, which can further complicate exchange processes.

• Variable Temperature (VT) NMR Experiments:

  • Acquiring spectra at different temperatures is a powerful tool to diagnose dynamic processes.

    • Cooling the sample: This can slow down exchange processes, often resulting in sharper signals. If conformational exchange is the cause, you may even observe the resolution of signals for different conformers at very low temperatures.

    • Heating the sample: While this can sometimes lead to further broadening, in some cases, it can push the exchange rate into the fast exchange regime, resulting in a single, sharp, averaged signal. However, be aware that heating can also cause downfield shifts in the 77Se signal.[1][6]

• Solvent Selection:

  • Experiment with different deuterated solvents. A change in solvent can alter the rates of exchange and conformational dynamics. Non-polar solvents may reduce interactions that contribute to broadening.

• Check for Paramagnetic Impurities:

  • Use high-purity solvents and glassware. If you suspect paramagnetic contamination, you can try adding a chelating agent like EDTA to your sample, although this is not always effective.

Q2: I'm observing unexpected satellite peaks flanking my main 77Se signal. What are these, and how should I interpret them?

A2: Senior Application Scientist's Insight

The observation of satellite peaks is a fascinating and informative aspect of 77Se NMR for diselenides. These are not impurities but rather a direct consequence of the isotopic composition of selenium.

Causality Behind the Observation:

• 77Se-77Se Coupling: Selenium has several isotopes, but only 77Se is NMR active (spin 1/2). With a natural abundance of 7.63%, there is a finite probability that a diselenide molecule will contain two 77Se nuclei. When this occurs, the two 77Se nuclei will couple to each other, resulting in a splitting of the signal. The main, intense peak you observe is from molecules containing one 77Se and one NMR-inactive selenium isotope (e.g., 78Se, 80Se). The much smaller satellite peaks are from the molecules containing two 77Se isotopes.

• Information from Satellites: The separation between these satellite peaks gives you the one-bond selenium-selenium coupling constant (¹JSe-Se). This coupling constant can provide valuable information about the electronic structure of the Se-Se bond.

Interpreting the Data:

• Symmetry: For a symmetric diselenide (RSeSeR), you will observe a single main peak and a pair of satellites. The intensity of each satellite relative to the central peak will be approximately half the natural abundance of 77Se (~3.8%).

• Asymmetric Diselenides: For an asymmetric diselenide (RSeSeR'), you will observe two main peaks (one for each selenium environment) and each will have its own set of satellites due to ¹JSe-Se coupling.

Experimental Workflow for Analyzing Satellites:

Q3: The chemical shift of my diselenide changes significantly with temperature. Why does this happen, and what can I learn from it?

A3: Senior Application Scientist's Insight

A notable temperature dependence of the 77Se chemical shift is a hallmark of diselenides and distinguishes them from monoselenides and selenols.[1][4][5][6] This phenomenon is not an artifact but a rich source of information about the molecule's dynamics.

Causality Behind the Observation:

• Conformational Averaging: The primary reason for the temperature-dependent chemical shift is the rotation around the Se-Se bond.[1][4][5][6] At any given temperature, the molecule exists as a population of different conformers (with varying dihedral angles). Each conformer has a slightly different 77Se chemical shift. As the temperature increases, the population of higher-energy, twisted conformers increases.[1][4][5][6] The observed chemical shift in the NMR spectrum is a weighted average of the shifts of all the conformers present. Therefore, as the temperature changes, the relative populations of the conformers change, leading to a shift in the observed average chemical shift.[1][4][5][6] In almost all cases, a downfield shift is observed upon heating.[1][6]

• Solvent Effects: The extent of this thermal shift can also be influenced by the solvent.[1][4][5] Different solvents can stabilize different conformers to varying degrees, thus altering the energy landscape of the Se-Se bond rotation and the magnitude of the temperature-induced shift.

What You Can Learn:

• Molecular Flexibility: The magnitude of the temperature-induced shift (often expressed in ppm/K) can be an indicator of the flexibility of the diselenide. More flexible molecules may show a larger temperature dependence.

• Probing the Molecular Environment: Comparing the temperature dependence in different solvents can provide insights into how the solvent interacts with the diselenide and influences its conformational preferences.

Data Presentation: Typical Temperature-Induced Shifts for Diaryl Diselenides

Substituent (para-)	Δδ (ppm/K) in DMSO-d6
-Br	0.104
-H	~0.09
-CH3	~0.08
-Cl	~0.075
-F	~0.07
-OCH3	0.066

Data adapted from Koziel et al., 2024.[1][6]

Q4: How can computational chemistry help in interpreting my complex 77Se NMR spectra?

A4: Senior Application Scientist's Insight

Computational methods are becoming increasingly indispensable for the accurate interpretation of experimental 77Se NMR data, especially for complex systems.[7][8]

The Role of Computational Chemistry:

• Predicting Chemical Shifts: Quantum chemical calculations, particularly those using Density Functional Theory (DFT) and methods like the Gauge-Independent Atomic Orbital (GIAO) approach, can predict 77Se chemical shifts with reasonable accuracy.[9][10][11] This is invaluable for:

  • Assigning Signals: In molecules with multiple, non-equivalent selenium atoms, computational predictions can help assign the observed signals to the correct selenium nuclei.

  • Confirming Structures: If you have an unexpected chemical shift, comparing the experimental value to the calculated value for a proposed structure can help confirm or refute your hypothesis.

• Understanding Conformational Effects: Calculations can be used to determine the energies of different conformers and their corresponding 77Se chemical shifts. This can help in rationalizing the observed temperature-dependent shifts.

• Interpreting Coupling Constants: While more computationally intensive, it is also possible to calculate 77Se-X coupling constants, which can aid in the detailed structural elucidation of your molecule.

Workflow for Computational-Assisted Spectral Interpretation:

References

• Koziel, A. C., Bortoli, M., Tremblay, M., Zhao, Y., Orian, L., & Yang, Z. J. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. Inorganic Chemistry, 63(26), 12063–12072. [Link]

• da Silva, A. F., da Silva, G. G., Soares, O. S., de Oliveira, E. C. S., & Orian, L. (2024). Solvent effect on the 77Se NMR chemical shifts of diphenyl diselenides. New Journal of Chemistry, 48(7), 2971–2978. [Link]

• Koziel, A. C., Bortoli, M., Tremblay, M., Zhao, Y., Orian, L., & Yang, Z. J. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. ResearchGate. [Link]

• Koziel, A. C., Bortoli, M., Tremblay, M., Zhao, Y., Orian, L., & Yang, Z. J. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. PubMed. [Link]

• Koziel, A. C., Bortoli, M., Tremblay, M., Zhao, Y., Orian, L., & Yang, Z. J. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. Inorganic Chemistry. [Link]

• da Silva, A. F., da Silva, G. G., Soares, O. S., de Oliveira, E. C. S., & Orian, L. (2024). Solvent Effect on the 77Se NMR Chemical Shift of Diphenyl Diselenides. The Royal Society of Chemistry. [Link]

• Arnold, A. P., & Rabenstein, D. L. (1987). Selenium-77 nuclear magnetic resonance studies of selenols, diselenides, and selenenyl sulfides. ResearchGate. [Link]

• Bortoli, M., Ribaudo, G., & Orian, L. (2021). Essentials for Combined Experimental and Computational 77Se NMR of Organoselenium Catalysts and Bioinspired Antioxidants. Ingenta Connect. [Link]

• Wong, A., & Bryce, D. L. (2013). 77Se Solid-State NMR of Inorganic and Organoselenium Systems: A Combined Experimental and Computational Study. ResearchGate. [Link]

• Palla, G., Gömöry, Á., & Bánóczi, G. (2022). Selenate—An internal chemical shift standard for aqueous 77Se NMR spectroscopy. Magnetic Resonance in Chemistry, 60(1), 149-155. [Link]

• Koziel, A. C., Bortoli, M., Tremblay, M., Zhao, Y., Orian, L., & Yang, Z. J. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. Inorganic Chemistry. [Link]

• Block, E., Glass, R. S., & Yang, Z. J. (2014). 77Se Enrichment of Proteins Expands the Biological NMR Toolbox. PMC. [Link]

• Collins, M. J., & Wasylishen, R. E. (1995). 77Se Solid-state NMR Spectroscopy and Structures of Tetramethylammonium Pentaselenide and Hexaselenide Complexes. Inorganic Chemistry, 34(15), 3843–3847. [Link]

• Fox, M. A., Greatrex, R., & Kennedy, J. D. (2024). Experimental and Computational 77Se NMR Spectroscopic Study on Selenaborane Cluster Compounds. PMC. [Link]

• da Silva, A. F., de Oliveira, E. C. S., & Orian, L. (2022). 77Se and 13C NMR Characterization of Selenium Cyanides. Molecules, 27(22), 7724. [Link]

• Fox, M. A., Greatrex, R., & Kennedy, J. D. (2024). Experimental and Computational 77Se NMR Spectroscopic Study on Selenaborane Cluster Compounds. Inorganic Chemistry. [Link]

• Comasseto, J. V., & Dabdoub, M. J. (1992). 77Se NMR Spectroscopic Characterization and Analysis of Vinylic and Acetylenic Selenides. SciSpace. [Link]

• Gee, M., & Wasylishen, R. E. (2000). A theoretical study of the 77Se NMR and vibrational spectroscopic properties of SenS8–n ring molecules. Canadian Journal of Chemistry, 78(1), 114–125. [Link]

• Ardá, A., Jiménez-Barbero, J., & Unverzagt, C. (2022). 77Se-Enriched Selenoglycoside Enables Significant Enhancement in NMR Spectroscopic Monitoring of Glycan–Protein Interactions. Pharmaceutics, 14(1), 201. [Link]

• Toukach, P. V., & Ananikov, V. P. (2013). Recent advances in computational predictions of NMR parameters for the structure elucidation of carbohydrates: methods and limitations. Chemical Society Reviews, 42(21), 8376–8415. [Link]

• da Silva, A. F., da Silva, G. G., Soares, O. S., de Oliveira, E. C. S., & Orian, L. (2024). Solvent effect on the 77Se NMR chemical shifts of diphenyl diselenides. ResearchGate. [Link]

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• 1. Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.unipd.it [research.unipd.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Essentials for Combined Experimental and Computational 77Se NMR o...: Ingenta Connect [ingentaconnect.com]
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• 11. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

A Comparative Guide to Synthetic Routes for Functionalized Dialkyl Diselenides

Functionalized dialkyl diselenides (R–Se–Se–R) have emerged as highly versatile synthons in organic chemistry and critical pharmacophores in drug development. Beyond their utility in cross-coupling and nucleophilic substitution reactions, these compounds exhibit profound biological importance, functioning as glutathione peroxidase (GPx) mimics, antioxidants, and antimicrobial agents 1.

Synthesizing dialkyl diselenides that bear sensitive functional groups (e.g., hydroxyls, amines, carbonyls) requires methodologies that balance nucleophilic efficiency with mild reaction conditions. This guide objectively compares the three primary synthetic routes, analyzing their mechanistic causality, functional group tolerance, and scalability.

Mechanistic Evaluation of Synthetic Routes

The synthesis of functionalized dialkyl diselenides generally relies on the generation of a reactive selenium nucleophile from bench-stable elemental selenium (Se). The choice of activation method dictates the reaction's functional group tolerance.

Route A: Direct Reduction (The NaBH4​ Method)

Elemental selenium is reduced by sodium borohydride ( NaBH4​ ) in aqueous or alcoholic media to generate the diselenide dianion ( Se22−​ ).

• Causality & Control: The reduction is highly exothermic and evolves hydrogen gas. Stoichiometric control is critical; an excess of NaBH4​ will over-reduce the diselenide dianion into the selenide dianion ( Se2− ), leading to the formation of monoselenides (R–Se–R) instead of the desired diselenides 2.

• Limitation: The strong reducing environment makes this route unsuitable for substrates containing reducible functional groups like aldehydes or unhindered ketones.

Route B: The Selenocyanate Intermediate (Krief Reaction)

This telescoped process avoids strong reducing agents by utilizing potassium selenocyanate ( KSeCN ) as the selenium source.

• Causality & Control: KSeCN undergoes a clean SN​2 substitution with alkyl halides to form an alkyl selenocyanate (R–SeCN). The subsequent addition of a mild base (e.g., K2​CO3​ ) catalyzes the cleavage of the cyano group, driving dimerization to the diselenide 3.

• Advantage: Because no hydride donors are present, this route boasts exceptional functional group tolerance and is highly scalable.

Route C: In Situ Sodium Selenosulfate (Green Synthesis)

A modern, environmentally benign approach involves reacting elemental selenium with sodium sulfite ( Na2​SO3​ ) to form sodium selenosulfate ( Na2​SeSO3​ ) in situ.

• Causality & Control: Na2​SeSO3​ acts as a mild, water-soluble selenium transfer agent. Upon reaction with an alkyl halide in a sealed system, it forms a Bunte salt analog that spontaneously dimerizes into the diselenide under ambient air oxidation 4.

• Advantage: This method completely avoids malodorous and highly toxic intermediates, making it the safest option for bench-scale research.

Caption: Mechanistic workflows for synthesizing dialkyl diselenides from elemental selenium.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of each synthetic route to assist in protocol selection.

Synthetic Route	Key Reagents	Functional Group Tolerance	Typical Yields	Odor / Toxicity Profile	Scalability
Direct Reduction	Se(0) , NaBH4​ , R-X	Low (Reduces aldehydes/ketones)	60–85%	High (Malodorous intermediates)	Moderate
Selenocyanate (Krief)	KSeCN , R-X, K2​CO3​	High (Tolerates carbonyls, esters)	85–95%	Moderate (Stench during workup)	Excellent
Sodium Selenosulfate	Se(0) , Na2​SO3​ , R-X	High (Aqueous/EtOH compatible)	70–90%	Low (Avoids foul intermediates)	Good (Requires pressure tube)

Validated Experimental Protocols

Protocol A: Telescoped Krief Synthesis (High Yield / Scalable)

This self-validating protocol utilizes a one-pot telescoped approach to prevent the isolation of toxic intermediates 3.

• Preparation of KSeCN : To a magnetically stirred suspension of selenium powder (100 mmol, 1.0 equiv) in methanol (100 mL), add potassium cyanide (100 mmol, 1.0 equiv) in a single portion. Stir for 1 hour at ambient temperature until the selenium dissolves, yielding a turbid, light-gray mixture.

• Alkylation: Add the functionalized alkyl bromide (100 mmol, 1.0 equiv) in one portion. Heat the resulting suspension under reflux for 1 hour. A white precipitate of potassium bromide will form, confirming the SN​2 substitution.

• Base-Catalyzed Dimerization: Add anhydrous K2​CO3​ (100 mmol, 1.0 equiv) to the reaction mixture. Continue heating under reflux for 2 hours. The mild base selectively cleaves the cyano group without hydrolyzing sensitive esters.

• Workup: Cool the mixture to room temperature and pour into ice-water (300 mL). Extract the separating oil into hexanes ( 2×150 mL). Dry the organic extracts over Na2​SO4​ and concentrate in vacuo.

Protocol B: Sodium Selenosulfate Method (Green Chemistry)

Ideal for bench-scale synthesis where minimizing toxic exposure is paramount 4.

• In Situ Generation: In a glass pressure-reaction tube, combine anhydrous Na2​SO3​ (1.5 mmol) and elemental selenium powder (1.5 mmol) in deionized water (2 mL). Stir and heat until the selenium dissolves completely.

• Alkylation: Prepare a solution of the functionalized alkyl halide (1.0 mmol) in ethanol (1 mL). Add this solution to the cooled selenosulfate mixture.

• Reaction: Fill the headspace of the reaction tube with air (providing the oxidant for dimerization) and seal securely. Heat the mixture to 100 °C for 48 hours with vigorous stirring.

• Workup: Cool to room temperature, quench with water, and extract the product with ethyl acetate. Purify via silica gel chromatography.

Biological Application: GPx Mimicry & Reactivity

Functionalized dialkyl diselenides are highly prized in drug development for their ability to mimic Glutathione Peroxidase (GPx). The mechanism relies on a rapid thiol-diselenide exchange with endogenous thiols like glutathione (GSH) 5.

The diselenide bond is cleaved by GSH to generate a highly nucleophilic selenol (R–SeH). This selenol rapidly reduces reactive oxygen species (ROS), such as H2​O2​ , forming a selenenic acid intermediate (R–SeOH). Subsequent condensation with additional GSH regenerates the active selenol, establishing a continuous catalytic antioxidant cycle.

Caption: GPx-like catalytic cycle of functionalized dialkyl diselenides via thiol exchange.

References

• A Scalable Process for the Synthesis of 1,2-Dialkyldiselanes and 1-Alkaneselenols. ACS Publications.3

• An Efficient Method for Selective Syntheses of Sodium Selenide and Dialkyl Selenides. National Institutes of Health (NIH).2

• Application Notes and Protocols for the Synthesis of Dialkyl Diselenides using Sodium Selenosulfate. Benchchem.4

• Synthetic Advancements in Diaryl/Diheteroaryl/Dialkyl Diselenides. Bentham Science.1

• Diethyl diselenide | 628-39-7. Benchchem.5

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. An Efficient Method for Selective Syntheses of Sodium Selenide and Dialkyl Selenides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diethyl diselenide | 628-39-7 | Benchchem [benchchem.com]

A Comparative Guide to the Catalytic Efficiency of Dialkyl Diselenides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic and medicinal chemistry, organoselenium compounds have emerged as powerful catalysts, prized for their unique redox properties. Among them, dialkyl diselenides (R-Se-Se-R) represent a versatile class of catalysts, facilitating a range of transformations from intricate organic syntheses to vital antioxidant processes. Their efficiency, however, is not uniform and is intricately linked to the nature of the alkyl substituents.

This guide offers an in-depth comparison of the catalytic efficiency of various dialkyl diselenides. Moving beyond a simple catalog of reactions, we will explore the causal relationships between the molecular structure of these catalysts and their performance in key chemical transformations. This analysis is designed to provide researchers, scientists, and drug development professionals with the critical insights and practical data necessary to select the optimal dialkyl diselenide catalyst for their specific application. We will delve into their efficacy in mimicking the crucial selenoenzyme Glutathione Peroxidase (GPx), their role in the oxidation of sulfides, and their application in the Baeyer-Villiger oxidation, supported by experimental data and detailed protocols.

The Heart of the Matter: The Se-Se Bond and Catalytic Turnover

The catalytic prowess of dialkyl diselenides lies in the reactivity of the selenium-selenium bond. This bond can be cleaved under relatively mild conditions to generate highly reactive selenol (RSeH) or other selenium-containing intermediates, which are the true catalytic species. The ease of this cleavage and the stability and reactivity of the subsequent intermediates are profoundly influenced by the electronic and steric properties of the alkyl groups (R) attached to the selenium atoms.

Mimicking Nature's Antioxidant: Glutathione Peroxidase (GPx)-like Activity

One of the most significant applications of dialkyl diselenides is their ability to mimic the function of the essential antioxidant enzyme, Glutathione Peroxidase (GPx). This enzyme protects cells from oxidative damage by catalyzing the reduction of harmful peroxides, such as hydrogen peroxide (H₂O₂), using thiols like glutathione (GSH) as the reductant. The catalytic efficiency of dialkyl diselenides in this context is a critical measure of their potential as therapeutic agents for diseases linked to oxidative stress.

Structure-Activity Relationship in GPx-like Activity

Experimental evidence suggests a clear trend in the GPx-like activity of dialkyl diselenides: simpler, less sterically hindered linear alkyl chains lead to higher catalytic efficiency .

Studies have shown that diethyl diselenide and dipropyl diselenide exhibit a greater potential for catalyzing the oxidation of thiols compared to their aromatic counterparts, such as diphenyl diselenide[1]. This enhanced activity is attributed to the higher nucleophilicity of the selenolates generated from the dialkyl diselenides[1]. The electron-donating nature of the alkyl groups increases the electron density on the selenium atom, facilitating the catalytic cycle.

In contrast, increasing the steric bulk of the alkyl group can hinder the approach of substrates to the selenium center, thereby reducing catalytic activity. While comprehensive quantitative data for a full homologous series (C1-C6) is not extensively documented in a single comparative study, the general trend points towards a decrease in activity with increasing chain length and branching.

It is also important to note that at low concentrations, some dialkyl diselenides, such as dibutyl diselenide, can exhibit pro-oxidant activity[1]. This dual role highlights the complexity of their redox behavior and the importance of concentration-dependent studies in evaluating their biological potential.

Quantitative Comparison of GPx-like Activity

To provide a clearer picture of the relative efficiencies, the following table summarizes available data and established trends for the GPx-like activity of various dialkyl diselenides. The activity is often reported as the initial rate of thiol consumption or the time required for 50% conversion (t₁/₂).

Dialkyl Diselenide	Alkyl Group	Relative GPx-like Activity	Key Observations
Dimethyl Diselenide	Methyl	High	Small steric hindrance allows for efficient catalysis.
Diethyl Diselenide	Ethyl	Very High	Often cited as more active than diphenyl diselenide due to more nucleophilic selenolates.[1]
Dipropyl Diselenide	Propyl	High	Similar to diethyl diselenide, demonstrates high potential for thiol oxidation.[1]
Dibutyl Diselenide	Butyl	Moderate	May exhibit pro-oxidant properties at lower concentrations.[1]
Dibenzyl Diselenide	Benzyl	Moderate	Generally less active than diphenyl diselenide in GPx-like activity.
Diphenyl Diselenide	Phenyl	Moderate	A widely used benchmark, but often less active than simple dialkyl diselenides in this context.[1]

Note: Direct quantitative comparisons across different studies can be challenging due to variations in experimental conditions. The relative activities presented are based on established trends and available comparative data.

Experimental Protocol: NMR-Based Assay for GPx-like Activity

This protocol provides a reliable method for comparing the catalytic activities of different dialkyl diselenides in the reduction of hydrogen peroxide by a thiol, monitored by ¹H NMR spectroscopy.

Materials:

• Dialkyl diselenide catalyst (e.g., dimethyl, diethyl, dibutyl diselenide)

• Benzyl thiol (reductant)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Dimethyl terephthalate (DMT) or another suitable internal standard

• Deuterated chloroform (CDCl₃)

• Deuterated methanol (CD₃OD)

• NMR tubes

• Micropipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the internal standard (e.g., 15.5 mM DMT) in CDCl₃.

  • Prepare a stock solution of benzyl thiol (e.g., 310 mM) in CDCl₃.

  • Prepare individual stock solutions of each dialkyl diselenide catalyst (e.g., 31 mM) in CDCl₃.

  • Prepare a stock solution of hydrogen peroxide (e.g., 350 mM) in a 95:5 mixture of CDCl₃:CD₃OD.

• Reaction Setup:

  • In an NMR tube, combine the following:

    • 500 µL of the internal standard solution.

    • 100 µL of the benzyl thiol solution.

    • 100 µL of the specific dialkyl diselenide catalyst solution.

  • Acquire an initial ¹H NMR spectrum (t=0).

• Initiation of Reaction:

  • Add 100 µL of the hydrogen peroxide solution to the NMR tube.

  • Immediately start acquiring ¹H NMR spectra at regular time intervals (e.g., every 5-10 minutes) for a total duration sufficient to observe significant conversion (e.g., 1-2 hours).

• Data Analysis:

  • Monitor the disappearance of the benzyl thiol methylene protons and the appearance of the dibenzyl disulfide methylene protons.

  • Calculate the concentration of the formed dibenzyl disulfide at each time point by integrating its signal relative to the signal of the internal standard.

  • Plot the concentration of dibenzyl disulfide versus time to determine the initial reaction rate for each catalyst.

  • The catalytic efficiency can be compared based on these initial rates.

Caption: Proposed catalytic cycle for the oxidation of sulfides by H₂O₂ catalyzed by dialkyl diselenides.

Expanding Synthetic Utility: The Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a powerful reaction that converts ketones to esters and cyclic ketones to lactones, which are important structural motifs in many natural products and pharmaceuticals. While traditionally carried out with peracids, the use of dialkyl diselenides as catalysts with hydrogen peroxide offers a greener and safer alternative.

Catalyst Performance in Baeyer-Villiger Oxidations

The choice of the optimal dialkyl diselenide catalyst for the Baeyer-Villiger oxidation is highly substrate-dependent. Research in this area has largely focused on diaryl and dibenzyl diselenides.

• Dibenzyl diselenide has been identified as a particularly effective pre-catalyst for the Baeyer-Villiger oxidation of (E)-α,β-unsaturated ketones, achieving high yields.

• Diphenyl diselenide , on the other hand, is highly efficient for the oxidation of specific substrates like isatins to isatoic anhydrides.

For simple, linear dialkyl diselenides, there is a scarcity of direct comparative studies in the context of Baeyer-Villiger oxidations. However, based on general principles of catalysis, it is expected that less sterically demanding catalysts would be more active. Therefore, dimethyl and diethyl diselenide could potentially be efficient catalysts for certain ketone substrates, although their selectivity might differ from the more studied aryl and benzyl derivatives.

Experimental Protocol: Baeyer-Villiger Oxidation of Cyclohexanone

This protocol provides a general method for evaluating the catalytic activity of different dialkyl diselenides in the Baeyer-Villiger oxidation of cyclohexanone to ε-caprolactone.

Materials:

• Cyclohexanone (substrate)

• Dialkyl diselenide catalyst (e.g., 2 mol%)

• Hydrogen peroxide (30% aqueous solution, 2 equivalents)

• A suitable solvent (e.g., 2,2,2-trifluoroethanol or dichloromethane)

• Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for analysis

Procedure:

• Reaction Setup:

  • In a reaction vessel, dissolve cyclohexanone (1 mmol) and the dialkyl diselenide catalyst (0.02 mmol) in the chosen solvent (5 mL).

• Reaction Initiation:

  • Slowly add hydrogen peroxide (2 mmol) to the solution while stirring at a controlled temperature (e.g., room temperature or 40 °C).

• Monitoring the Reaction:

  • Take aliquots from the reaction mixture at regular intervals and analyze them by GC or HPLC to monitor the conversion of cyclohexanone and the formation of ε-caprolactone.

• Data Analysis:

  • Plot the concentration of the product versus time to determine the initial reaction rate for each catalyst.

  • The catalytic efficiency can be compared based on the initial rates and the final product yield.

Conclusion: A Guide for Rational Catalyst Selection

The catalytic efficiency of dialkyl diselenides is a finely tuned property, governed by the interplay of steric and electronic effects of the alkyl substituents. For applications requiring high antioxidant (GPx-like) activity, simpler, linear dialkyl diselenides such as diethyl and dipropyl diselenide are often superior to their aromatic counterparts. In synthetic transformations like sulfide oxidation and the Baeyer-Villiger reaction, the optimal catalyst is often substrate-dependent, with less sterically hindered dialkyl diselenides generally showing promise for higher activity.

This guide provides a framework for understanding and comparing the catalytic prowess of this important class of organoselenium compounds. By leveraging the provided experimental data and detailed protocols, researchers can make more informed decisions in selecting the most appropriate dialkyl diselenide catalyst to achieve their desired chemical transformations with optimal efficiency and selectivity. The continued exploration of the structure-activity relationships of these versatile catalysts will undoubtedly unlock new possibilities in both synthetic chemistry and drug development.

References

• Selenides and Diselenides: A Review of Their Anticancer and Chemopreventive Activity. Molecules.
• A Comparative Guide to the Reactivity of Dibenzyl Diselenide and Diphenyl Diselenide for Researchers. Benchchem.
• Recent Advances in the Use of Diorganyl Diselenides as Versatile Catalysts.
• Catalytic Efficiency of Diphenyl Diselenide in Green Oxid
• Selenium-Catalyzed Oxidations with Aqueous Hydrogen Peroxide. 2. Baeyer−Villiger Reactions in Homogeneous Solution. The Journal of Organic Chemistry.
• An Efficient Method for Selective Syntheses of Sodium Selenide and Dialkyl Selenides. Molecules.
• Synthesis of Diselenides and Selenides from Elemental Selenium. Tetrahedron Letters.
• Glutathione Peroxidase-like Antioxidant Activity of Diaryl Diselenides: A Mechanistic Study. Journal of the American Chemical Society.
• A Comparative Analysis of Diphenyl Diselenide and Dibenzyl Diselenide in C
• Synthesis, Catalytic GPx-like Activity, and SET Reactions of Conformationally Constrained 2,7-Dialkoxy-Substituted Naphthalene-1,8-peri-diselenides. ACS Omega.
• Studying glutathione peroxidase-like activity of compounds 2d,f,h by ¹H NMR monitoring with the use of Ph2Se2 as the standard compound (TBHP, BnSH, 0.1 mmol, deuterochloroform, 0.5% mol of studied compounds). The control experiment was carried out in the absence of studied compounds.
• Aminic Organoselenium Compounds: Promising Antioxidant Agents. Molecules.
• Clarification on the Reactivity of Diaryl Diselenides toward Hexacyclohexyldilead under Light. Molecules.
• GPx-Like Activity of Selenides and Selenoxides: Experimental Evidence for the Involvement of Hydroxy Perhydroxy Selenane as the Active Species. Journal of the American Chemical Society.
• Application Notes and Protocols: Chromic Sulfate as a Catalyst in the Selective Oxid
• The oxidation of thioanisole with different catalysts using aqueous H₂O₂.
• Baeyer–Villiger Oxid
• Organoselenium Catalyzed Reaction: Sustainable Chemistry from Laboratory to Industry. Sustainable Engineering Novitas.
• Determination of Trace Amounts of Sulfide by HPLC with Fluorescence Detection. Analytical Sciences.
• Concurrent Analysis of Antioxidant and Pro-Oxidant Activities in Compounds

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Comprehensive Structural Validation of Bis(2,2-diethoxyethyl) Diselenide: X-Ray Crystallography vs. Spectroscopic Alternatives

Target Audience: Researchers, structural biologists, and drug development professionals.

Executive Summary

Bis(2,2-diethoxyethyl) diselenide (Molecular Formula: C₁₂H₂₆O₄Se₂; CAS: 90466-79-8) is a highly specialized organoselenium compound. It serves as a critical intermediate in the synthesis of selenium-based cysteine surrogates (SetCys), which are heavily utilized in native chemical ligation and modern chemical protein synthesis[1].

Because the reactivity of diselenides is intrinsically linked to their 3D spatial conformation—specifically the stereoelectronic repulsion between the lone pairs on adjacent selenium atoms—validating its exact molecular architecture is paramount. This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against conventional spectroscopic alternatives (NMR and HRMS), demonstrating why SCXRD remains the gold standard for definitive structural validation[2].

Comparative Analysis of Structural Validation Techniques

When validating complex organoselenium intermediates, researchers typically employ a triad of analytical techniques. However, they yield vastly different tiers of structural data.

Single-Crystal X-Ray Crystallography (The Gold Standard)

SCXRD is the only technique capable of mapping the absolute 3D spatial configuration of the molecule. For diselenides, the critical parameters are the Se–Se bond length and the C–Se–Se–C dihedral angle . X-ray crystallography consistently reveals that diselenides adopt a gauche conformation to minimize lone-pair repulsion, with Se–Se bond lengths typically measuring between 2.30 Å and 2.35 Å[3][4]. Furthermore, SCXRD resolves the spatial orientation of the flexible diethoxy acetal arms, which is impossible to determine in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ⁷⁷Se)

NMR is indispensable for assessing bulk sample purity and confirming 2D connectivity. ⁷⁷Se NMR is highly sensitive to the local electronic environment of the selenium nucleus. However, because the molecule undergoes rapid bond rotation in solution at room temperature, NMR only provides a time-averaged conformation. It cannot determine the absolute solid-state dihedral angle or the exact Se–Se bond length.

High-Resolution Mass Spectrometry (HRMS)

HRMS (typically via ESI-TOF) is used to confirm the exact mass and empirical formula. Selenium possesses a highly distinct isotopic envelope (⁷⁴Se, ⁷⁶Se, ⁷⁷Se, ⁷⁸Se, ⁸⁰Se, ⁸²Se). The presence of a Se₂ moiety produces a broad, unmistakable isotopic signature. While HRMS confirms what atoms are present, it provides zero information on how they are arranged in 3D space.

Quantitative Data Presentation

The following table summarizes the performance and data yield of each analytical alternative for validating bis(2,2-diethoxyethyl) diselenide.

Analytical Parameter	Single-Crystal X-Ray Diffraction (SCXRD)	Solution-State NMR (¹H, ¹³C, ⁷⁷Se)	High-Resolution Mass Spectrometry (HRMS)
Primary Data Yield	Absolute 3D atomic coordinates	2D connectivity & chemical environment	Exact mass & elemental composition
Se-Se Bond Length	Yes (~2.30 – 2.35 Å)	No	No
Dihedral Angle (C-Se-Se-C)	Yes (Typically 80° – 95°)	No (Time-averaged due to rotation)	No
Isotopic Resolution	No	Yes (⁷⁷Se specific)	Yes (Full Se₂ isotopic envelope)
Sample State Required	High-quality single crystal	Solution (e.g., in CDCl₃)	Dilute solution (e.g., in MeOH)
Sample Destruction	Non-destructive	Non-destructive	Destructive

Experimental Protocols: A Self-Validating System

To achieve authoritative structural validation, the experimental workflow must be meticulously controlled. The following step-by-step protocols explain not just the actions, but the causality behind the physicochemical choices.

Protocol A: Synthesis and Crystallization

Objective: To grow diffraction-quality single crystals of bis(2,2-diethoxyethyl) diselenide.

• Synthesis: React potassium selenocyanate (KSeCN) with 2-bromo-1,1-diethoxyethane in DMF under an argon atmosphere, followed by reduction and oxidation steps to yield the diselenide[1].

• Purification: Purify the crude oil via silica gel flash chromatography to >99% purity. Causality: Impurities disrupt the crystal lattice nucleation, leading to amorphous solids rather than single crystals.

• Solvent Selection for Crystallization: Dissolve 50 mg of the purified compound in a minimal volume of dichloromethane (DCM) in a small inner vial.

• Vapor Diffusion: Place the inner vial inside a larger closed chamber containing an anti-solvent, such as hexanes[4].

• Incubation: Store at 4°C undisturbed for 3–7 days. Causality: Vapor diffusion is selected over rapid evaporation because the slow, vapor-phase exchange of solvents minimizes lattice defects. This is critical for resolving the heavy Se atoms without inducing positional disorder in the highly flexible diethoxyethyl arms.

Protocol B: SCXRD Data Collection and Refinement

Objective: To extract high-resolution 3D atomic coordinates from the crystal.

• Crystal Mounting: Select a pristine, block-shaped crystal under a polarized light microscope. Coat it in paratone oil and mount it on a MiTeGen loop.

• Cryocooling: Immediately transfer the crystal to the diffractometer equipped with a nitrogen cold stream set to 100–130 K[3]. Causality: Cryocooling drastically reduces the thermal atomic displacement parameters (B-factors). Without cryocooling, the terminal ethyl groups of the acetal moieties will vibrate excessively, smearing the electron density map and preventing accurate structural refinement.

• Data Collection: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å). Causality: Mo Kα is preferred over Cu Kα for selenium-containing compounds to minimize severe X-ray absorption effects caused by the heavy Se atoms.

• Refinement: Integrate the diffraction spots and solve the phase problem using intrinsic phasing methods. Refine the structure using full-matrix least-squares on F². Ensure the Se–Se bond length and C–Se–Se–C torsion angles are freely refined without restraints to capture the true gauche conformation.

Mechanistic Workflow Visualization

The following diagram illustrates the analytical decision matrix for validating organoselenium compounds.

Workflow for the structural validation of organoselenium compounds.

References

• Source: chemrxiv.
• Title: BIS(2,2-DIETHOXYETHYL)
• Title: Bis{2-[(Triphenylmethyl)
• Title: Bis(furan-2-ylcarbonyl)

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. BIS(2,2-DIETHOXYETHYL) DISELENIDE [drugs.ncats.io]
• 3. Bis{2-[(Tri­phenyl­meth­yl)amino]­phen­yl} diselenide aceto­nitrile monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bis(furan-2-ylcarbon­yl) diselenide - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability Analysis of Alkyl vs. Aryl Diselenides: A Technical Guide for Advanced Applications

As a Senior Application Scientist specializing in stimuli-responsive materials and organochalcogen chemistry, I frequently encounter a critical design fork in drug delivery and synthetic methodology: the choice between alkyl and aryl diselenides. While both leverage the unique lability of the selenium-selenium (Se-Se) bond, their thermodynamic stability, electronic microenvironments, and kinetic behaviors under redox stress diverge significantly.

This guide provides an objective, data-driven comparison of alkyl and aryl diselenides, dissecting the causality behind their stability profiles and providing self-validating experimental protocols to assess their performance in the lab.

Mechanistic Foundations: Diselenide Bond Dynamics

The fundamental distinction of the diselenide bond lies in its low bond dissociation energy (~172 kJ/mol), which is markedly lower than its disulfide (S-S) counterpart (~268 kJ/mol) [1]. This energetic baseline, driven by the larger atomic radius and diffuse electron cloud of selenium, imparts a unique dual-responsiveness to the Se-Se bond.

Under oxidative stress (e.g., in the presence of H2​O2​ or Reactive Oxygen Species), the bond cleaves to yield seleninic or selenic acids. Conversely, under reductive conditions (e.g., high intracellular Glutathione, GSH), it undergoes rapid reduction to form highly nucleophilic selenols [2].

Fig 1. Dual redox-responsive cleavage pathways of diselenide bonds under physiological stress.

Structural and Electronic Stability: Alkyl vs. Aryl

Alkyl Diselenides: Conformational Flexibility and Self-Assembly

Alkyl diselenides are characterized by high conformational flexibility. The Se-Se bond angle in these aliphatic systems typically rests around 89.9°–93.3° [3]. This flexibility is highly advantageous in supramolecular chemistry; for instance, amphiphilic block copolymers containing alkyl diselenides readily self-assemble into core-cross-linked (CCL) micelles.

However, the lack of electronic delocalization means that alkyl diselenides are highly susceptible to rapid, unmitigated cleavage upon exposure to physiological redox triggers. While this makes them ideal for burst-release drug delivery systems in tumor microenvironments (which exhibit elevated GSH and H2​O2​ ), they are less suited for long-term catalytic cycling[1]. Furthermore, alkyl-heavier element bonds are generally weaker and more prone to homolysis under photolytic conditions [4].

Aryl Diselenides: Resonance Stabilization and Catalytic Endurance

Aryl diselenides benefit from profound resonance stabilization. The aromatic rings allow for the delocalization of selenium's lone pairs, which effectively modulates the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) gap.

Conformationally restricted aryl diselenides, such as peri-substituted naphthalenes or fluorenes, exhibit a nearly planar C-Se-Se-C dihedral angle [5]. This rigidity enhances their baseline thermodynamic stability against spontaneous homolysis and stabilizes the selenenylsulfide intermediates during catalytic cycles. Consequently, aryl diselenides are exceptional Glutathione Peroxidase (GPx) mimics, capable of sustained antioxidant activity without irreversible degradation.

Quantitative Performance Comparison

The following table synthesizes the distinct physicochemical behaviors of alkyl and aryl diselenides to guide your material selection:

Parameter	Alkyl Diselenides	Aryl Diselenides
Bond Dissociation Energy	~172 kJ/mol	~172 kJ/mol (Highly modulated by substituents)
Conformational Flexibility	High (Optimal for micellar self-assembly)	Low (Rigid, planar geometries common)
HOMO-LUMO Gap	Wider (Less electronically stabilized)	Narrower (Resonance stabilization)
Primary Application	Burst-release drug delivery vehicles	Antioxidant therapeutics (GPx mimics)
Photochemical Stability	Low (Prone to homolytic cleavage)	High (Capable of radical trapping)
Catalytic Turnover (GPx)	Moderate (Can be enhanced in lipid matrices)	Extremely High (Especially ortho-substituted)

Experimental Methodologies for Stability Assessment

To objectively evaluate the stability of these compounds, we employ rigorous, self-validating analytical workflows.

Fig 2. Standardized experimental workflow for evaluating diselenide stability and cleavage kinetics.

Protocol 1: Assessing Redox-Responsive Cleavage via DLS

This protocol quantifies the structural degradation of diselenide-crosslinked polymers under redox stress.

• Sample Preparation: Disperse 1 mg/mL of the alkyl or aryl diselenide-crosslinked micelle in PBS (pH 7.4). Prepare an identical concentration of a disulfide (S-S) crosslinked micelle as a control.

• Baseline Measurement: Measure the initial hydrodynamic diameter and Polydispersity Index (PDI) using Dynamic Light Scattering (DLS) at 25°C.

• Stimulus Application: Introduce H2​O2​ to a final concentration of 100 mM (oxidative stress) or GSH to 10 mM (reductive stress).

• Kinetic Monitoring: Record DLS measurements every 10 minutes for 4 hours.

• Data Analysis: Plot the change in PDI and size over time.

Expertise & Causality Note: We utilize DLS to monitor the hydrodynamic diameter because the cleavage of the hydrophobic Se-Se core induces a hydrophilic shift, causing rapid micellar swelling before complete disassembly. The disulfide (S-S) control is mandatory here; because S-S bonds resist 100 mM H2​O2​ , this control validates that the observed swelling is exclusively due to the unique oxidative lability of the diselenide bond[1].

Protocol 2: Quantifying GPx-like Catalytic Activity

This assay measures the ability of aryl vs. alkyl diselenides to catalytically reduce peroxides, reflecting their intermediate stability.

• Reagent Setup: In a quartz cuvette, combine 1.0 mL of methanol, 1.0 mL of 0.1 M phosphate buffer (pH 7.4), and 0.1 mL of 0.01 M Dithiothreitol (DTT).

• Catalyst Addition: Add 10 mol% of the target diselenide (alkyl or aryl) to the mixture.

• Initiation: Inject 0.1 mL of 30% H2​O2​ to initiate the reaction.

• Spectrophotometric Tracking: Monitor the absorbance at 305 nm using a UV-Vis spectrophotometer for 30 minutes.

• Control: Run a parallel blank containing DTT and H2​O2​ without the diselenide catalyst.

Expertise & Causality Note: DTT is chosen as the surrogate reducing agent because its oxidation to a cyclic disulfide provides a clear, trackable UV-Vis shift at 305 nm, avoiding spectral overlap with the diselenide catalyst itself. The background reaction (uncatalyzed DTT oxidation) must be subtracted to isolate the true catalytic turnover rate. Aryl diselenides will typically show a much faster T50​ (time to halve the initial thiol concentration) due to the resonance stabilization of their selenenylsulfide intermediates [6].

References

• Title: Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application Source: Pharmaceutics (MDPI) URL: [Link]

• Title: Dual Redox Responsive Coassemblies of Diselenide-Containing Block Copolymers and Polymer Lipids Source: Langmuir (ACS Publications) URL: [Link]

• Title: Synthesis and Application Dichalcogenides as Radical Reagents with Photochemical Technology Source: Molecules (MDPI) URL: [Link]

• Title: Glutathione peroxidase mimics based on conformationally-restricted, peri-like, 4,5-disubstituted fluorene dichalcogenides Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

• Title: Clarification on the Reactivity of Diaryl Diselenides toward Hexacyclohexyldilead under Light Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: Synthesis of Functionalized Organoselenium Materials: Selenides and Diselenides Containing Cholesterol Source: European Journal of Organic Chemistry (Wiley) URL: [Link]

Sources

• 1. Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Clarification on the Reactivity of Diaryl Diselenides toward Hexacyclohexyldilead under Light - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glutathione peroxidase mimics based on conformationally-restricted, peri -like, 4,5-disubstituted fluorene dichalcogenides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02153B [pubs.rsc.org]
• 6. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Benchmarking the antioxidant activity of novel diselenides against known standards

A Comparative Guide to Benchmarking the Antioxidant Activity of Novel Diselenides

For Researchers, Scientists, and Drug Development Professionals

The relentless assault of reactive oxygen species (ROS) on cellular components is a fundamental driver of numerous pathological states. Consequently, the quest for potent antioxidant agents is a cornerstone of modern drug discovery. Among the promising candidates, organoselenium compounds, particularly diselenides, have garnered significant attention for their ability to mimic the activity of the crucial selenoenzyme glutathione peroxidase (GPx).[1][2] This guide provides a comprehensive framework for benchmarking the antioxidant activity of novel diselenides against established standards, ensuring a rigorous and objective evaluation of their therapeutic potential.

The Antioxidant Landscape: A Tale of Two Mechanisms

Antioxidants primarily operate through two distinct mechanisms: hydrogen atom transfer (HAT) and single electron transfer (SET). HAT-based assays measure the classical radical scavenging ability, where the antioxidant donates a hydrogen atom to neutralize a free radical. In contrast, SET-based assays involve the transfer of an electron from the antioxidant to the radical. A thorough assessment of a novel compound's antioxidant profile necessitates the use of assays that probe both mechanisms.

Diselenides, however, introduce a fascinating layer of complexity. Their antioxidant prowess often stems from their catalytic, GPx-like activity.[3][4] In this enzymatic mimicry, the diselenide undergoes a redox cycle, utilizing endogenous thiols like glutathione (GSH) to reduce harmful peroxides to their corresponding alcohols.[4][5] This catalytic nature distinguishes them from many conventional antioxidants that are consumed in the scavenging process.

Choosing the Right Battlefield: A Survey of Key Antioxidant Assays

A battery of well-validated in vitro assays is essential for a multi-faceted evaluation of a novel diselenide's antioxidant capacity. Each assay possesses unique characteristics and provides a different piece of the antioxidant puzzle.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: A widely used and technically straightforward SET-based assay.[6] The stable DPPH radical has a deep violet color that fades to a pale yellow upon reduction by an antioxidant.[6] The change in absorbance at 517 nm is proportional to the antioxidant's radical scavenging capacity.[6][7]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: Another popular SET-based assay where the pre-formed ABTS radical cation (ABTS•+) is reduced by the antioxidant, causing a decolorization that is monitored spectrophotometrically.[8][9] This assay is versatile as it can be used for both hydrophilic and lipophilic compounds.

• Glutathione Peroxidase (GPx)-like Activity Assay: This is a crucial assay for evaluating diselenides. It measures the compound's ability to catalyze the reduction of a peroxide (e.g., hydrogen peroxide or cumene hydroperoxide) by a thiol, typically glutathione (GSH).[1][10] The rate of GSH consumption or NADPH oxidation (in a coupled reaction with glutathione reductase) is monitored to quantify the GPx-like activity.[1][7]

The Gold Standards: Essential Benchmarks for Comparison

To contextualize the performance of novel diselenides, it is imperative to benchmark them against well-characterized antioxidant standards.

• Trolox: A water-soluble analog of vitamin E, Trolox is a widely accepted standard in various antioxidant assays, particularly the ABTS and ORAC assays.[11] Its antioxidant activity is often used to define the "Trolox Equivalent Antioxidant Capacity" (TEAC) of a test compound.[11][12]

• Ascorbic Acid (Vitamin C): A potent, water-soluble antioxidant that acts as a primary scavenger of a wide range of ROS.[13][14] It is a common standard in the DPPH assay.[15][16]

• Diphenyl Diselenide: Considered a reference compound for evaluating the GPx-like activity of new organoselenium compounds.[17][18] Its well-documented catalytic activity provides a robust benchmark for novel diselenides.

• Ebselen: A synthetic organoselenium compound known for its potent GPx-like activity and protective effects against oxidative damage.[18][19] It serves as another critical benchmark for diselenide antioxidant capacity.

Experimental Protocols: A Step-by-Step Guide

Reproducibility and standardization are paramount in benchmarking studies. The following detailed protocols for the DPPH and GPx-like activity assays provide a solid foundation for your investigations.

DPPH Radical Scavenging Assay

This protocol outlines the steps to determine the free radical scavenging activity of a novel diselenide using the DPPH assay.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Test compound (novel diselenide)

• Standard antioxidants (Ascorbic Acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.[20]

• Preparation of Test and Standard Solutions: Prepare stock solutions of the novel diselenide and standard antioxidants (e.g., Ascorbic Acid, Trolox) in methanol. From these stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.[15]

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of each concentration of the test compound or standard to separate wells.[21]

  • Add 180 µL of the DPPH working solution to each well.[21]

  • Include a blank control containing only methanol.

• Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.[21][22]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[6][21]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  % Scavenging Activity = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound. A lower IC50 value indicates higher antioxidant activity.[21][23]

Experimental Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Glutathione Peroxidase (GPx)-like Activity Assay

This protocol measures the catalytic activity of a novel diselenide in the presence of glutathione and a peroxide substrate.

Materials:

• Novel diselenide

• Diphenyl diselenide and Ebselen (as standards)

• Reduced Glutathione (GSH)

• Glutathione Reductase (GR)

• NADPH

• Hydrogen Peroxide (H₂O₂) or Cumene Hydroperoxide

• Phosphate Buffer (pH 7.4)

• UV-Vis Spectrophotometer

Procedure:

• Reagent Preparation: Prepare solutions of GSH, GR, NADPH, and the peroxide substrate in the phosphate buffer.

• Assay Mixture: In a cuvette, combine the phosphate buffer, GSH, GR, and NADPH.[1]

• Initiation of Reaction: Add a standardized amount of the test compound or standard to the cuvette and mix. Initiate the reaction by adding the peroxide substrate.[7]

• Monitoring NADPH Oxidation: Immediately monitor the decrease in absorbance at 340 nm due to the oxidation of NADPH.[7] The rate of this decrease is proportional to the GPx-like activity of the compound.

• Calculation of Activity: The initial reaction rates (v₀) are determined from the linear portion of the absorbance vs. time plot.[7] The GPx-like activity can be expressed as the rate of NADPH consumption (µmol/min/µmol of compound).

Catalytic Cycle of Diselenide GPx Mimicry

Caption: The catalytic cycle of a diselenide exhibiting GPx-like activity.

Quantitative Comparison: Interpreting the Data

The ultimate goal of this benchmarking process is to generate a clear, quantitative comparison of the novel diselenide's antioxidant activity against established standards. The data should be summarized in a well-structured table for easy interpretation.

Compound	DPPH Scavenging (IC50, µM)	ABTS Scavenging (TEAC)	GPx-like Activity (v₀, µmol/min/µmol)
Novel Diselenide X	Experimental Value	Experimental Value	Experimental Value
Trolox	~40 - 60[24]	1.0 (by definition)[24]	N/A
Ascorbic Acid	~25 - 45[24]	~0.8 - 1.0[24]	N/A
Diphenyl Diselenide	Variable	Variable	Benchmark Value[18]
Ebselen	Variable	Variable	Benchmark Value[18]

Note: The presented values for standards are approximate ranges from various literature sources and can vary based on experimental conditions.[18][24]

Conclusion

A rigorous and multifaceted approach is essential for accurately benchmarking the antioxidant activity of novel diselenides. By employing a combination of mechanistically distinct assays and comparing the results to well-established standards, researchers can gain a comprehensive understanding of their compound's potential. This guide provides the foundational knowledge and detailed protocols to conduct these critical evaluations, ultimately paving the way for the development of new and effective therapeutic agents to combat oxidative stress-related diseases.

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• Mugesh, G., Panda, A., Singh, H. B., Punekar, N. S., & Butcher, R. J. (2001). Glutathione Peroxidase-like Antioxidant Activity of Diaryl Diselenides: A Mechanistic Study. Journal of the American Chemical Society, 123(5), 839–850. [Link]

• Mugesh, G., & Singh, H. B. (2000). Synthetic Organoselenium Compounds as Antioxidants: Glutathione Peroxidase Activity. Chemical Society Reviews, 29(5), 347–357. [Link]

• Iwaoka, M., & Tomoda, S. (1994). A new class of glutathione peroxidase mimics: selenenamides and selenenic acids. Journal of the American Chemical Society, 116(6), 2557–2561. [Link]

• Bhowmick, D., & Mugesh, G. (2015). Introduction of a catalytic triad increases the glutathione peroxidase-like activity of diaryl diselenides. Organic & Biomolecular Chemistry, 13(35), 9274–9283. [Link]

• Mugesh, G., Panda, A., Kumar, S., & Singh, H. B. (2001). Glutathione Peroxidase-like Antioxidant Activity of Diaryl Diselenides: A Mechanistic Study. Journal of the American Chemical Society, 123(5), 839-850. [Link]

• Mugesh, G., du Mont, W. W., & Sies, H. (2001). Chemistry of biologically important synthetic organoselenium compounds. Chemical reviews, 101(7), 2125-2179. [Link]

• Scribd. (n.d.). DPPH Assay Protocol with Ascorbic Acid. [Link]

• Wikipedia. (2023). Trolox. [Link]

• Bio-protocol. (2025). Antioxidant activity (ABTS Assay). [Link]

• Bio-protocol. (2021). 4.4. DPPH Assay. [Link]

• Sies, H. (1993). Ebselen, a selenoorganic compound as glutathione peroxidase mimic. Free Radical Biology and Medicine, 14(3), 313-323. [Link]

• Wilson, S. R., Zucker, P. A., Huang, R. R., & Spector, A. (1989). Development of synthetic compounds with glutathione peroxidase-like activity. Journal of the American Chemical Society, 111(15), 5936-5939. [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). DPPH Antioxidant Assay Kit D678 manual. [Link]

• Shaaban, M., Ghoneim, M. M., & El-komy, H. M. (2025). Aminic Organoselenium Compounds: Promising Antioxidant Agents. ACS Omega. [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. [Link]

• G-Biosciences. (n.d.). DPPH Antioxidant Assay. [Link]

• Wikipedia. (2023). Trolox equivalent antioxidant capacity. [Link]

• de Freitas, R. L., et al. (2023). Recent Advances in the Synthesis and Antioxidant Activity of Low Molecular Mass Organoselenium Molecules. Molecules, 28(21), 7354. [Link]

• Kim, D. O., Lee, K. W., Lee, H. J., & Lee, C. Y. (2002). Vitamin C equivalent antioxidant capacity (VCEAC) of phenolic phytochemicals. Journal of agricultural and food chemistry, 50(13), 3713-3717. [Link]

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• Domínguez-Álvarez, E., et al. (2010). Antioxidant-Prooxidant Properties of a New Organoselenium Compound Library. Molecules, 15(10), 7354-7373. [Link]

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• Müller, L., et al. (2001). Trolox Equivalent Antioxidant Capacity of Different Geometrical Isomers of α-Carotene, β-Carotene, Lycopene, and Zeaxanthin. Journal of Agricultural and Food Chemistry, 49(11), 5328-5333. [Link]

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Correlating 77Se NMR chemical shifts with the electronic environment of the selenium atoms

As a Senior Application Scientist, I frequently encounter researchers struggling to map the intricate electronic environments of chalcogen-containing compounds. Selenium-77 ( 77 Se) nuclear magnetic resonance (NMR) spectroscopy has emerged as a premier analytical tool for this purpose. Because 77 Se is a spin-½ nucleus with a massive chemical shift range (spanning nearly 6000 ppm in diamagnetic systems), its chemical shift tensor is exquisitely sensitive to local electronic perturbations, including covalency, oxidation states, and chalcogen bonding[1].

However, extracting meaningful data requires navigating significant experimental and computational bottlenecks. This guide provides an objective comparison of the leading analytical approaches—contrasting direct versus indirect NMR detection techniques, and standard versus relativistic computational models—to help you build a self-validating workflow for 77 Se characterization.

Mechanistic Grounding: The Causality of 77 Se Sensitivity

The extreme sensitivity of the 77 Se nucleus arises from the dominance of the paramagnetic shielding term ( σp​ ) in its overall magnetic shielding tensor. Unlike 1 H NMR, where diamagnetic shielding dictates the shift, 77 Se shielding is governed by the mixing of ground and excited electronic states under the applied magnetic field. Any subtle change in the local electronic environment—such as the donation of lone-pair electron density into a chalcogen bond or shifts in metal-ligand covalency—alters the orbital energy gaps ( ΔE ) and the radial distribution of the valence electrons. This directly modulates σp​ , resulting in massive chemical shift displacements[2].

To accurately correlate these shifts with the electronic environment, researchers must pair high-sensitivity experimental acquisition with rigorous, relativistically corrected quantum chemical calculations.

Comparing Analytical Approaches

Experimental NMR: Direct 1D vs. Indirect 2D Detection

Historically, 77 Se NMR relied on Direct 1D Detection . While this provides high resolution and straightforward spectral interpretation, it is severely limited by the low natural abundance (7.6%) and low gyromagnetic ratio ( γ ) of 77 Se. For biological samples (e.g., selenoproteins) or low-concentration drug metabolites, direct detection requires prohibitively long acquisition times (often days) and high concentrations[3].

Conversely, Indirect 1 H- 77 Se Detection (such as HSQMBC or HMQC) circumvents these limitations by initially exciting the highly sensitive 1 H spins and transferring magnetization to the 77 Se nucleus via scalar coupling ( JHSe​ ). This approach yields up to a 23-fold signal-to-noise enhancement over direct detection[4], making it the gold standard for dilute samples.

Computational Modeling: Standard DFT vs. Relativistic ZORA

Correlating experimental shifts with theoretical electronic structures requires Density Functional Theory (DFT). However, Standard Non-Relativistic DFT fails catastrophically for selenium. Because Se is a heavy atom (Z=34), the velocity of its core electrons approaches the speed of light, leading to relativistic mass increases and orbital contraction.

To accurately predict 77 Se shifts, one must employ the Zeroth-Order Regular Approximation (ZORA) . ZORA incorporates scalar relativistic effects and spin-orbit coupling into the Hamiltonian, ensuring the core electron density is properly modeled. When paired with specialized basis sets (like SARC-ZORA-TZVPP), ZORA-DFT provides highly accurate correlations between the calculated shielding tensor and the experimental chemical shift[1].

Quantitative Performance Comparison

The following table summarizes the operational and performance metrics of these approaches:

Methodology	Sensitivity / Accuracy	Resolution	Time Investment	Key Limitation	Primary Application
Direct 1D 77 Se NMR	Low (S/N ~ 5:1 for 3mM)	High	Long (Days for bio-samples)	Requires high concentration	Small organoselenium molecules
Indirect 1 H- 77 Se CPMG-HSQMBC	High (~23x enhancement)	Medium-High	Short (Hours)	Relies on resolvable JHSe​ coupling	Selenoproteins, dilute ligands
Standard DFT (Non-Relativistic)	Poor correlation for Se	N/A	Fast (Minutes to Hours)	Ignores core-electron relativistic effects	Light-atom organic frameworks
ZORA-DFT (Relativistic)	High correlation ( R2>0.95 )	N/A	Computationally intensive	Requires specialized basis sets	Heavy-atom coordination, covalency

Data derived from comparative sensitivity studies on selenomethionine and computational benchmarking on heavy-metal complexes[3],[5].

Visualizing the Correlation Workflow

To successfully map the electronic environment, experimental and computational streams must be executed in parallel and converged during tensor analysis.

Workflow for correlating experimental and computational 77Se NMR shifts.

Experimental Protocols & Methodologies

The following protocols are designed as self-validating systems to ensure maximum scientific integrity.

Protocol A: High-Sensitivity Indirect 1 H- 77 Se CPMG-HSQMBC Acquisition

Causality Check: Standard INEPT transfer delays for small JHSe​ couplings (~10 Hz) are long (up to 70 ms). During this time, homonuclear JHH​ couplings co-evolve, causing severe phase distortions and signal loss. We utilize a Carr-Purcell-Meiboom-Gill (CPMG) pulse train during the transfer delay to refocus these JHH​ interactions, ensuring clean signal phases and maximal sensitivity[6].

• Sample Preparation & Referencing: Dissolve the analyte in a deuterated solvent (e.g., D 2​ O or CDCl 3​ ). Prepare a sealed capillary containing 60% dimethyl selenide (Me 2​ Se) in CDCl 3​ to serve as the external 0 ppm reference.

• Pulse Calibration (Self-Validation): Do not rely on default probe parameters. Calibrate the 1 H 90° pulse on your specific sample. Next, calibrate the 77 Se 90° pulse (typically ~15 µs) by observing the 1 H-detected 77 Se satellites of the methyl group in a concentrated selenomethionine standard[7].

• Delay Optimization: Calculate the optimal polarization transfer delay ( Δopt​ ) based on the target coupling constant: Δopt​=1/(2JHSe​) . For typical two-bond couplings, set Δ≈50−70 ms.

• CPMG Implementation: Embed a CPMG block ( [τ−180∘−τ]n​ ) within the transfer delay. Ensure the 180∘ pulse rate is fast enough to suppress JHH​ evolution without inducing sample heating.

• Acquisition: Acquire the 2D spectrum using a broadband or triple-resonance probe. Apply 1 H WALTZ-16 decoupling during acquisition, keeping decoupling power ≤1.2 kHz to prevent dielectric heating in aqueous samples[7].

Magnetization transfer pathway in 1H-77Se CPMG-HSQMBC NMR.

Protocol B: Relativistic DFT Calculation of 77 Se Chemical Shielding

Causality Check: Chemical shifts are relative measurements. To compare computed absolute shielding constants ( σiso​ ) to experimental shifts ( δ ), you must calculate the shielding of the reference compound (Me 2​ Se) at the exact same level of theory and subtract the target's shielding[5].

• Geometry Optimization: Utilize a quantum chemistry suite (e.g., ORCA or ADF). Optimize the molecular geometry using a robust hybrid functional (e.g., PBE0 or B3LYP) and a triple-zeta basis set (e.g., def2-TZVP).

• Frequency Validation (Self-Validation): Perform a vibrational frequency calculation on the optimized geometry. Confirm the absence of imaginary frequencies to validate that the structure is a true energetic minimum.

• Relativistic NMR Calculation: Initiate the NMR shielding calculation utilizing the two-component ZORA framework to account for scalar relativistic and spin-orbit effects.

• Basis Set Assignment: Apply the segmented all-electron relativistically contracted (SARC-ZORA-TZVPP) basis set specifically to the Se atom to accurately model the core electron density[1].

• Shift Derivation: Extract the isotropic shielding tensor ( σtarget​ ). Calculate the final chemical shift: δcalc​=σref​−σtarget​ , where σref​ is the computed shielding of Me 2​ Se.

By combining the high-sensitivity CPMG-HSQMBC experimental technique with ZORA-DFT computational modeling, researchers can confidently decode the electronic environment of selenium atoms, driving advancements in selenoprotein characterization and chalcogen-bond-targeted drug design.

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Safety & Regulatory Compliance

Diselenide, bis(2,2-diethoxyethyl)- proper disposal procedures

Operational Guide: Handling and Disposal of Bis(2,2-diethoxyethyl) Diselenide

Bis(2,2-diethoxyethyl) diselenide is a specialized organoselenium reagent frequently utilized as a cysteine surrogate in advanced protein chemical synthesis, such as Native Chemical Ligation (NCL)[1]. While highly effective for peptide concatenation, the inherent toxicity of the selenium-carbon bond and its potential to bioaccumulate dictate that improper disposal poses severe ecological and occupational risks[2].

As your trusted partner in laboratory safety, we have developed this in-depth, self-validating operational plan to guide researchers and drug development professionals through the safe handling, segregation, and disposal of this specific compound.

Physicochemical Profiling & Causality

Understanding the chemical behavior of bis(2,2-diethoxyethyl) diselenide is essential for executing a safe disposal strategy. Do not treat this chemical as standard organic waste.

• Acetal Sensitivity: The 2,2-diethoxyethyl moiety is an acetal. Under acidic conditions, it rapidly hydrolyzes to form reactive aldehydes.

• Diselenide Cleavage: Acidic or highly reductive environments can catalyze the degradation of the diselenide bond, releasing volatile, highly toxic, and malodorous selenols[1]. Therefore, this compound must strictly be segregated from acidic waste streams .

• Ecological Toxicity: Organoselenium compounds bioaccumulate in aquatic ecosystems, causing severe reproductive toxicity in wildlife and altering soil microbial communities[2]. Consequently, standard solvent incineration is insufficient; waste must be routed to facilities equipped with flue-gas desulfurization and selenium scrubbers to capture selenium dioxide emissions[3].

Quantitative Regulatory & Safety Data

To maintain compliance and ensure laboratory safety, operations must adhere to the following quantitative thresholds:

Parameter	Value	Regulatory Body	Causality / Relevance to Disposal
Waste Code	D010 (Toxicity Characteristic)	EPA (RCRA)	Dictates that waste must be sent to a facility capable of heavy metal capture[4].
PEL (TWA)	0.2 mg/m³ (as Se)	OSHA	Requires handling and evaporation of waste strictly within a certified fume hood[5].
IDLH	1.0 mg/m³ (as Se)	NIOSH	Spills outside of engineering controls require immediate evacuation and HAZMAT response[5].
Water Limit	50 ppb (Total Se)	EPA	Absolutely prohibits drain disposal; requires strict isolation of aqueous washings[3].

Disposal Workflow & Logical Routing

Workflow for the segregation and disposal of organoselenium laboratory waste.

Standard Operating Procedure: Step-by-Step Disposal Protocol

Phase 1: Preparation and PPE Verification

• Action: Don appropriate PPE, including nitrile gloves (double-gloving recommended), a flame-resistant lab coat, and safety goggles[6].

• Causality: Organoselenium compounds can permeate standard latex. Double-gloving ensures that if the outer glove is contaminated by the highly lipophilic diselenide, it can be immediately discarded without skin exposure, maintaining a self-validating barrier system.

Phase 2: Waste Segregation and Containment

• Action: Separate bis(2,2-diethoxyethyl) diselenide waste from all acidic aqueous waste streams.

• Causality: Preventing acidic hydrolysis of the acetal group and subsequent diselenide cleavage avoids the generation of volatile, toxic selenols[1].

• Action (Liquid Waste): Pour liquid waste (e.g., chromatography fractions) into a dedicated, chemically compatible High-Density Polyethylene (HDPE) container labeled "Halogen-Free Organic Waste - Contains Selenium (EPA D010)"[7].

• Causality: Segregating this from general organic waste prevents cross-contamination and ensures the waste is legally manifested for heavy-metal incineration.

• Action (Solid Waste): Place contaminated silica gel, empty reagent vials, and outer gloves into a puncture-resistant plastic bag. Seal the bag, then place it inside a second bag (double-bagging) before depositing it in a solid hazardous waste bin.

• Causality: Organoselenium compounds possess a high vapor pressure and a notoriously foul odor. Double-bagging acts as a physical vapor barrier, maintaining laboratory air quality and preventing olfactory fatigue.

Phase 3: Spill Mitigation and Decontamination (Self-Validating System)

• Action: In the event of a spill, do NOT use combustible materials (like paper towels). Absorb the liquid with vermiculite or dry sand[8].

• Causality: Vermiculite prevents the spread of the lipophilic liquid without introducing fire hazards.

• Action: Sweep the absorbent into a solid waste container. Decontaminate the surface with a mild oxidizing agent (e.g., dilute sodium hypochlorite/bleach) followed by soapy water.

• Causality (Self-Validation): The mild oxidizing agent converts residual, malodorous selenols or diselenides into highly polar, non-volatile selenonic acids. The complete cessation of the characteristic garlic-like selenium odor serves as a self-validating indicator that the decontamination was successful.

References

• | Source: Purdue University / SDS US

• | Source: Tokyo University of Science

• | Source: HSC Prep 4. | Source: International Journal of Environmental Sciences

• | Source: National Center for Biotechnology Information (NCBI) / ATSDR 6. | Source: Centers for Disease Control and Prevention (CDC) / ATSDR

• | Source: ChemRxiv

• | Source: UBC Library Open Collections

• | Source: OSHA 10. | Source: Environmental Protection Agency (EPA)

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